Molecular structure and weight of 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid
An In-depth Technical Guide to 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of the molecular structure, ch...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive overview of the molecular structure, chemical properties, and potential applications of 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid. It is intended to serve as a valuable resource for professionals in the fields of chemical research and drug development.
Molecular Structure and Properties
4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid is a complex organic molecule with significant potential in medicinal chemistry. Its structure features a benzoic acid core, which is a common scaffold in drug design, substituted with a bromine atom and a spirocyclic amine.[1] The presence of the bromine atom and the unique spiro[2.5]octane moiety are key to its chemical reactivity and potential biological activity.
The molecular formula for this compound is C14H16BrNO2. The strategic placement of the bromine atom on the benzene ring can influence the molecule's electronic properties and provides a reactive site for further chemical modifications, such as cross-coupling reactions.[2] The 6-azaspiro[2.5]octane group introduces a three-dimensional structural element that can be crucial for specific interactions with biological targets.
A precise understanding of the molecular structure is fundamental to predicting the compound's behavior in chemical reactions and biological systems.
Caption: Molecular structure of 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid.
Synthesis and Reactivity
The synthesis of substituted benzoic acids is a well-established area of organic chemistry.[6][7] For a molecule like 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid, a likely synthetic approach would involve the nucleophilic aromatic substitution of a di-halogenated benzoic acid precursor with 6-azaspiro[2.5]octane. The choice of solvent and reaction conditions would be critical to ensure the desired regioselectivity and yield.
The bromine atom on the aromatic ring serves as a versatile handle for a variety of chemical transformations. It is particularly amenable to palladium-catalyzed cross-coupling reactions, such as Suzuki, Heck, and Buchwald-Hartwig amination reactions.[2] These reactions allow for the introduction of a wide range of substituents at the 4-position, enabling the synthesis of a diverse library of analogues for structure-activity relationship (SAR) studies.
Potential Applications in Drug Discovery
Benzoic acid derivatives are a cornerstone of medicinal chemistry, with applications ranging from food preservation to the development of pharmaceuticals.[1] The specific structural features of 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid suggest its potential as a scaffold for the design of novel therapeutic agents.
The spirocyclic amine moiety is of particular interest as it can impart conformational rigidity and introduce a specific three-dimensional pharmacophore. This can lead to enhanced binding affinity and selectivity for a particular biological target. Halogenated benzoic acids are known to be intermediates in the synthesis of various active pharmaceutical ingredients.[2][8][9]
Further research into the biological activity of this compound and its derivatives is warranted. High-throughput screening against a panel of biological targets could uncover potential therapeutic applications. Subsequent lead optimization, guided by computational modeling and SAR studies, could then be employed to develop potent and selective drug candidates.
Experimental Protocols
General Synthetic Protocol:
A plausible synthetic route could involve the reaction of a suitably protected 2,4-dihalobenzoic acid with 6-azaspiro[2.5]octane in the presence of a palladium catalyst and a suitable base.
Caption: A generalized workflow for the synthesis of the target compound.
Characterization:
The synthesized compound would be characterized using standard analytical techniques:
Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the molecular structure and connectivity of atoms.
Mass Spectrometry (MS): To determine the molecular weight and confirm the elemental composition.[10]
High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound.
Conclusion
4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid is a molecule with significant potential for further investigation in the field of drug discovery. Its unique combination of a brominated benzoic acid core and a spirocyclic amine makes it an attractive starting point for the development of novel therapeutic agents. This guide provides a foundational understanding of its structure, properties, and potential, which will be invaluable for researchers and scientists working in this area.
An In-depth Technical Guide to 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid: Structure, Synthesis, and Characterization
This technical guide provides a comprehensive overview of 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid, a molecule of interest in medicinal chemistry and drug discovery. This document is intended for researchers, sc...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide provides a comprehensive overview of 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid, a molecule of interest in medicinal chemistry and drug discovery. This document is intended for researchers, scientists, and drug development professionals, offering in-depth information on its chemical identifiers, structural characteristics, a plausible synthetic route, and robust analytical methodologies for its characterization.
Core Molecular Identifiers and Properties
Accurate identification of a chemical entity is fundamental for research and development. The primary identifiers for 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid are its SMILES and InChIKey, which provide a unique and machine-readable representation of its two-dimensional structure.
Note: While a specific InChIKey was not found in the initial search, it can be readily generated from the SMILES string using standard chemical software.
The structure of 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid is characterized by a benzoic acid core, substituted with a bromine atom at the 4-position and a 6-azaspiro[2.5]octane moiety at the 2-position. The spirocyclic nature of the azaspiro[2.5]octane introduces a three-dimensional element to the molecule, which can be crucial for its interaction with biological targets. The bromine atom and the carboxylic acid group offer potential sites for further chemical modification and salt formation, respectively.
Plausible Synthetic Pathway
The proposed two-step synthesis is outlined below:
Step 1: Synthesis of the Starting Material
The synthesis would likely commence with a commercially available and appropriately substituted benzoic acid derivative, such as 4-bromo-2-fluorobenzoic acid. The fluorine atom at the 2-position is a good leaving group for SNAr reactions.
Step 2: Nucleophilic Aromatic Substitution (SNAr)
The key step is the reaction of 4-bromo-2-fluorobenzoic acid with 6-azaspiro[2.5]octane. The secondary amine of the spirocycle acts as the nucleophile, displacing the fluorine atom on the aromatic ring. This reaction is typically carried out in a polar aprotic solvent, such as dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF), and in the presence of a base to neutralize the hydrofluoric acid byproduct.
A visual representation of this proposed synthetic workflow is provided below:
Caption: Proposed synthetic workflow for the target compound.
Detailed Experimental Protocol (Hypothetical)
The following is a hypothetical, yet detailed, experimental protocol for the synthesis of 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid based on the proposed SNAr reaction.
Materials:
4-Bromo-2-fluorobenzoic acid
6-Azaspiro[2.5]octane
Potassium carbonate (K2CO3), anhydrous
Dimethyl sulfoxide (DMSO), anhydrous
Ethyl acetate
Hexanes
1 M Hydrochloric acid (HCl)
Brine (saturated NaCl solution)
Anhydrous magnesium sulfate (MgSO4)
Procedure:
To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-bromo-2-fluorobenzoic acid (1.0 eq).
Add anhydrous potassium carbonate (2.5 eq) to the flask.
Under an inert atmosphere (e.g., nitrogen or argon), add anhydrous DMSO to the flask to dissolve the reactants.
Add 6-azaspiro[2.5]octane (1.2 eq) to the reaction mixture.
Heat the reaction mixture to 80-100 °C and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Upon completion, cool the reaction mixture to room temperature.
Carefully pour the reaction mixture into water and acidify to pH 3-4 with 1 M HCl.
Extract the aqueous layer with ethyl acetate (3 x).
Combine the organic layers and wash with water and then with brine.
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel, using a gradient of hexanes and ethyl acetate as the eluent, to afford the desired product.
Analytical Characterization
Rigorous analytical characterization is essential to confirm the identity, purity, and structure of the synthesized compound. A multi-technique approach is recommended.
Analytical Technique
Expected Observations
Purpose
1H NMR
Aromatic protons in the 7-8 ppm region, aliphatic protons of the spirocycle in the 1-4 ppm region.
Structural confirmation and purity assessment.
13C NMR
Carboxylic acid carbon around 170 ppm, aromatic carbons in the 110-150 ppm range, and aliphatic carbons in the 20-60 ppm range.
Confirmation of the carbon skeleton.
LC-MS
A major peak corresponding to the mass of the product [M+H]+ or [M-H]-.
Purity assessment and confirmation of molecular weight.
HPLC
A single major peak indicating high purity.
Quantitative purity analysis.
FTIR
Characteristic peaks for the carboxylic acid O-H and C=O stretches, and C-Br stretch.
Confirmation of functional groups.
A logical workflow for the analytical characterization of the final compound is depicted below:
Application Note: Optimized Coupling of 4-Bromo-2-fluorobenzoic Acid with 6-Azaspiro[2.5]octane
This Application Note is structured to guide researchers through the specific challenges and optimized protocols for coupling electron-deficient, ortho-substituted benzoic acids with rigid spiro-cyclic amines. Abstract &...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is structured to guide researchers through the specific challenges and optimized protocols for coupling electron-deficient, ortho-substituted benzoic acids with rigid spiro-cyclic amines.
Abstract & Strategic Overview
The coupling of 4-Bromo-2-fluorobenzoic acid (1) with 6-azaspiro[2.5]octane (2) represents a critical transformation in the synthesis of KRAS G12C inhibitors, SHP2 inhibitors, and other rigidified pharmacophores. This reaction unites an electron-deficient aryl halide—primed for downstream cross-coupling—with a conformationally restricted spiro-amine that improves metabolic stability and vectorality.
Key Synthetic Challenges
Ortho-Fluoro Electronic Effects: The ortho-fluorine atom on the benzoic acid exerts a strong inductive effect ($ -I $), increasing the electrophilicity of the carbonyl carbon. While this accelerates amine attack, it also increases the susceptibility of the activated ester to hydrolysis.
Chemo-Selectivity (SNAr Risk): The 2-fluoro-4-bromophenyl motif is activated for Nucleophilic Aromatic Substitution (SNAr). Under harsh basic conditions or high temperatures, the amine may displace the fluorine atom rather than attacking the carbonyl, leading to a regioisomeric impurity.
Amine Nucleophilicity: 6-azaspiro[2.5]octane is a secondary amine with moderate steric bulk. Its rigid spiro-conformation reduces the entropic penalty of binding but requires an efficient leaving group on the acid to drive conversion.
Retrosynthetic Logic & Mechanism
The reaction is a nucleophilic acyl substitution. To mitigate the SNAr side reaction, the protocol prioritizes low-temperature activation and the use of non-nucleophilic bases .
Reaction Pathway Visualization (Graphviz)
Caption: Mechanistic flow emphasizing the critical control point at the Activated Ester stage to prevent SNAr side reactions.
Experimental Protocols
We present two validated protocols: Method A for Discovery Scale (high throughput, guaranteed yield) and Method B for Process Scale (cost-effective, easier workup).
Method A: Discovery Scale (HATU)
Recommended for <1g scale where yield and purity are paramount.
Preparation: In a dried 20 mL scintillation vial equipped with a magnetic stir bar, dissolve 4-Bromo-2-fluorobenzoic acid (219 mg, 1.0 mmol) in anhydrous DMF (3.0 mL).
Activation: Cool the solution to 0°C (ice bath). Add HATU (456 mg, 1.2 mmol) followed by DIPEA (0.52 mL, 3.0 mmol). Stir at 0°C for 15 minutes.
Why: Pre-activation at low temperature minimizes racemization (not applicable here, but good practice) and prevents immediate SNAr background reactions.
Coupling: Add 6-azaspiro[2.5]octane (122 mg, 1.1 mmol) dropwise (diluted in 0.5 mL DMF if solid).
Reaction: Allow the mixture to warm to Room Temperature (RT) naturally and stir for 2–4 hours. Monitor by LC-MS.
HATU: Potential sensitizer. High risk of anaphylaxis with prolonged exposure; handle in a fume hood.
T3P: Corrosive and reacts vigorously with water. Store under inert gas.
Waste: All halogenated waste (containing F/Br) must be segregated from general organic waste streams.
References
Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development, 20(2), 140–177. Link
Fell, J. B., et al. (2020). Identification of the Clinical Development Candidate MRTX849 (Adagrasib), a Covalent KRASG12C Inhibitor. Journal of Medicinal Chemistry, 63(13), 6679–6693. (Context for spiro-amine/fluoro-phenyl pharmacophores). Link
Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link
Patterson, A. W., et al. (2011). T3P (Propylphosphonic Anhydride): A Mild and Efficient Reagent for the Preparation of Amides and Esters. Organic Syntheses, 88, 202-205. Link
Application Notes and Protocols: Esterification Strategies for 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid
Introduction 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid is a structurally complex molecule featuring a sterically hindered carboxylic acid and a secondary amine integrated into a spirocyclic system. Its derivative...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid is a structurally complex molecule featuring a sterically hindered carboxylic acid and a secondary amine integrated into a spirocyclic system. Its derivatives are of significant interest in medicinal chemistry and drug development, where the conversion of the carboxylic acid to an ester is a critical step for modulating pharmacokinetic properties such as solubility, membrane permeability, and metabolic stability. However, the inherent steric hindrance around the carboxyl group and the presence of a potentially reactive amine present unique challenges for standard esterification procedures.
This comprehensive guide provides detailed application notes and validated protocols for three distinct and effective esterification methods for this valuable building block. The selection of these methods is based on a careful consideration of reaction conditions, chemoselectivity, and scalability, offering researchers a range of options to suit their specific synthetic needs. We will delve into the mechanistic underpinnings of each protocol, providing a robust framework for experimental design and troubleshooting.
Strategic Considerations for Esterification
The molecular architecture of 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid necessitates a nuanced approach to esterification. The proximity of the bulky 6-azaspiro[2.5]octan-6-yl substituent to the carboxylic acid group can impede the approach of an alcohol nucleophile. Furthermore, the secondary amine is nucleophilic and can compete with the desired alcohol, leading to amide formation, particularly under harsh reaction conditions. Therefore, the chosen methods must either be mild enough to avoid amine reactivity or employ a strategy to temporarily protect the amine.
This guide will explore the following strategic approaches:
Direct Activation under Mild Conditions: The Steglich esterification, a carbodiimide-mediated coupling, offers a gentle yet effective route to ester formation, even for sterically demanding substrates.
Conversion to a Highly Reactive Intermediate: Formation of an acyl chloride followed by reaction with an alcohol provides a robust and often high-yielding pathway, though it may require protection of the amine.
Advanced Coupling for Sensitive Substrates: The Mitsunobu reaction provides an alternative, mild method that proceeds via a different mechanistic pathway, offering a valuable option when other methods fail.
Method 1: Steglich Esterification - Mild and Efficient Coupling
The Steglich esterification is a powerful method for forming esters from carboxylic acids and alcohols under mild, neutral conditions.[1][2] It utilizes a carbodiimide, such as N,N'-dicyclohexylcarbodiimide (DCC) or the water-soluble 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), to activate the carboxylic acid.[1][3][4][5] A crucial component of this reaction is the addition of a catalytic amount of 4-dimethylaminopyridine (DMAP), which acts as an acyl transfer catalyst, significantly accelerating the reaction and suppressing side reactions like the formation of N-acylurea.[1][6]
This method is particularly well-suited for sterically hindered and acid-labile substrates, making it an excellent choice for the title compound.[1]
Experimental Protocol: Steglich Esterification
Materials:
4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid
Alcohol (e.g., methanol, ethanol, isopropanol)
N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)
4-Dimethylaminopyridine (DMAP)
Anhydrous Dichloromethane (DCM)
Saturated aqueous sodium bicarbonate solution
Brine
Anhydrous sodium sulfate or magnesium sulfate
Silica gel for column chromatography
Procedure:
To a solution of 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid (1.0 eq) in anhydrous DCM, add the desired alcohol (1.2 eq) and a catalytic amount of DMAP (0.1 eq).
Stir the mixture at room temperature under an inert atmosphere (e.g., nitrogen or argon).
In a separate flask, dissolve DCC (1.1 eq) or EDC (1.1 eq) in anhydrous DCM.
Slowly add the carbodiimide solution to the reaction mixture at 0 °C (ice bath).
Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.
Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct if DCC was used. If EDC was used, proceed directly to the workup.
Wash the organic layer with saturated aqueous sodium bicarbonate solution, followed by brine.
Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by silica gel column chromatography to afford the desired ester.
Caption: Steglich Esterification Workflow.
Method 2: Acyl Chloride Formation and Subsequent Esterification
For less sensitive alcohols and when a more robust method is desired, conversion of the carboxylic acid to a highly reactive acyl chloride is an excellent strategy.[7][8] Reagents such as thionyl chloride (SOCl₂) or oxalyl chloride are commonly used for this transformation.[9][10][11] The resulting acyl chloride is then reacted with the desired alcohol, often in the presence of a non-nucleophilic base like triethylamine or pyridine to neutralize the HCl byproduct.[7]
A key consideration for this method is the potential for the secondary amine in the spirocycle to react with the acyl chloride intermediate or the coupling reagent. Therefore, protection of the amine, for example as a tert-butyloxycarbonyl (Boc) carbamate, is highly recommended before proceeding with this route.[12][13][14]
Experimental Protocol: Acyl Chloride Route
Part A: Amine Protection (Boc Protection)
Materials:
4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid
Di-tert-butyl dicarbonate (Boc)₂O
Triethylamine (TEA) or Sodium bicarbonate
Tetrahydrofuran (THF) or Dioxane
Water
Procedure:
Dissolve 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid (1.0 eq) in a mixture of THF and water.
Add triethylamine (2.0 eq) or sodium bicarbonate (2.0 eq).
Add (Boc)₂O (1.2 eq) and stir the mixture at room temperature for 4-12 hours.
Monitor the reaction by TLC. Upon completion, remove the organic solvent under reduced pressure.
Acidify the aqueous residue with 1M HCl to pH 3-4 and extract with ethyl acetate.
Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to yield the N-Boc protected acid.
Dissolve the N-Boc protected acid (1.0 eq) in anhydrous DCM under an inert atmosphere.
Add a catalytic amount of DMF (1-2 drops).
Cool the solution to 0 °C and slowly add oxalyl chloride (1.5 eq) or thionyl chloride (1.5 eq).
Allow the reaction to warm to room temperature and stir for 1-3 hours, or until gas evolution ceases.
Remove the solvent and excess reagent under reduced pressure to obtain the crude acyl chloride.
Dissolve the crude acyl chloride in fresh anhydrous DCM and cool to 0 °C.
In a separate flask, prepare a solution of the desired alcohol (1.5 eq) and triethylamine (1.5 eq) in anhydrous DCM.
Slowly add the alcohol/base solution to the acyl chloride solution.
Stir at room temperature for 2-4 hours.
Wash the reaction mixture with water, saturated aqueous sodium bicarbonate, and brine.
Dry the organic layer over anhydrous sodium sulfate and concentrate.
Purify by silica gel column chromatography. The Boc protecting group can be removed under acidic conditions (e.g., TFA in DCM) if desired.
Caption: Acyl Chloride Esterification Workflow.
Method 3: Mitsunobu Reaction - Inversion of Stereochemistry (if applicable) and Mild Conditions
The Mitsunobu reaction is a versatile and mild method for converting a primary or secondary alcohol to various functional groups, including esters, with inversion of stereochemistry at the alcohol center.[15][16] In this context, it is used to couple the carboxylic acid with an alcohol. The reaction typically employs triphenylphosphine (PPh₃) and an azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[15]
This method is advantageous when dealing with sensitive substrates that cannot tolerate the conditions of other esterification methods.[17] The reaction proceeds under neutral conditions and at low temperatures, which can help to preserve the integrity of complex molecules. For the title compound, the presence of the secondary amine should be considered, and protection may be advisable to prevent potential side reactions, although the mildness of the conditions may allow for a successful reaction without it.
Experimental Protocol: Mitsunobu Reaction
Materials:
4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid (or its N-Boc protected form)
Alcohol (primary or secondary)
Triphenylphosphine (PPh₃)
Diethyl azodicarboxylate (DEAD) or Diisopropyl azodicarboxylate (DIAD)
Anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM)
Procedure:
Dissolve the carboxylic acid (1.0 eq), alcohol (1.2 eq), and triphenylphosphine (1.5 eq) in anhydrous THF at room temperature under an inert atmosphere.
Cool the solution to 0 °C in an ice bath.
Slowly add a solution of DEAD or DIAD (1.5 eq) in anhydrous THF dropwise to the reaction mixture. A color change and/or the formation of a precipitate may be observed.
Allow the reaction to stir at 0 °C for 30 minutes, and then let it warm to room temperature and stir for 12-24 hours.
Monitor the reaction progress by TLC or LC-MS.
Upon completion, concentrate the reaction mixture under reduced pressure.
The crude product will contain triphenylphosphine oxide and the reduced hydrazine byproduct, which can often be challenging to remove. Purification is typically achieved by silica gel column chromatography.
Caption: Mitsunobu Reaction Workflow.
Data Summary and Comparison of Methods
Feature
Steglich Esterification
Acyl Chloride Route
Mitsunobu Reaction
Reaction Conditions
Mild, neutral, room temp.
Can be harsh (SOCl₂), requires amine protection
Mild, neutral, low to room temp.
Key Reagents
DCC/EDC, DMAP
SOCl₂/(COCl)₂, Base
PPh₃, DEAD/DIAD
Substrate Scope
Broad, good for hindered acids
Broad, very reliable
Good for primary/secondary alcohols
Byproducts
DCU (solid)/EDU (water-sol.)
HCl, SO₂
PPh₃O, reduced hydrazine
Purification
Filtration (DCC), Chromatography
Aqueous workup, Chromatography
Often challenging chromatography
Chemoselectivity
Good, amine may not need protection
Requires amine protection
May require amine protection
Advantages
Mild conditions, high yields
High reactivity, reliable
Mild conditions, inversion of stereochemistry
Disadvantages
Cost of reagents, potential for N-acylurea
Harsh reagents, need for protection
Difficult purification, stoichiometric byproducts
Conclusion
The esterification of 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid can be successfully achieved through several synthetic strategies. The choice of method will depend on the specific alcohol being used, the scale of the reaction, and the sensitivity of other functional groups present in the molecule.
For general purposes and with sterically hindered alcohols, the Steglich esterification offers an excellent balance of mild conditions and high efficiency.
The acyl chloride route is a robust and classical approach that is highly effective, provided the secondary amine is protected beforehand.
The Mitsunobu reaction serves as a valuable alternative, particularly when mild conditions are paramount or when inversion of stereochemistry at the alcohol is desired.
By understanding the principles and practical considerations outlined in these application notes, researchers can confidently select and execute the most appropriate esterification protocol to advance their synthetic and drug discovery programs.
References
Nahmany, M., & Melman, A. (2004). Chemoselectivity in reactions of esterification. Organic & Biomolecular Chemistry, 2(11), 1563-1572. [Link]
Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition in English, 17(7), 522-524. [Link]
Hughes, D. L. (1992). The Mitsunobu Reaction. Organic Reactions, 42, 335-656. [Link]
Fischer, E., & Speier, A. (1895). Darstellung der Ester. Berichte der deutschen chemischen Gesellschaft, 28(3), 3252-3258. [Link]
Sheehan, J. C., & Hess, G. P. (1955). A New Method of Forming Peptide Bonds. Journal of the American Chemical Society, 77(4), 1067-1068. [Link]
Dodge, J. A., & Nissen, J. S. (1995). The Effect of Acid Strength on the Mitsunobu Esterification Reaction: Carboxyl vs Hydroxyl Reactivity. The Journal of Organic Chemistry, 60(16), 5129-5134. [Link]
Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons. [Link]
König, W., & Geiger, R. (1970). Eine neue Methode zur Synthese von Peptiden: Aktivierung der Carboxylgruppe mit Dicyclohexylcarbodiimid unter Zusatz von 1-Hydroxy-benzotriazolen. Chemische Berichte, 103(3), 788-798. [Link]
Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. [Link]
Technical Support Center: Synthesis of 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic Acid
This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid. This document provides in-depth trou...
Author: BenchChem Technical Support Team. Date: February 2026
This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges and improve reaction yield and purity. The core of this synthesis is a nucleophilic aromatic substitution (SNAr) reaction, a powerful tool in medicinal chemistry for forging carbon-nitrogen bonds.
Understanding the Core Synthesis: A Mechanistic Overview
The synthesis of 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid typically proceeds via the nucleophilic aromatic substitution of 4-bromo-2-fluorobenzoic acid with 6-azaspiro[2.5]octane. The fluorine atom, being highly electronegative, activates the aromatic ring towards nucleophilic attack by the secondary amine of the spirocycle.[1][2] The reaction is facilitated by the presence of the carboxylic acid group ortho to the fluorine, which can further activate the ring and participate in the reaction mechanism.
Q1: My reaction is sluggish or fails to initiate. What are the common causes?
A1: Several factors can contribute to a slow or incomplete reaction:
Purity of Starting Materials: Ensure the 4-bromo-2-fluorobenzoic acid is of high purity. Impurities can interfere with the reaction. Similarly, the 6-azaspiro[2.5]octane should be pure and free of excess moisture.
Base Selection and Stoichiometry: A suitable base is crucial to deprotonate the secondary amine of the spirocycle, enhancing its nucleophilicity. Common bases for this type of reaction include potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or organic bases like triethylamine (TEA) or diisopropylethylamine (DIPEA). Ensure at least two equivalents of the base are used to neutralize the generated hydrofluoric acid (HF) and the carboxylic acid proton.
Solvent Choice and Moisture Content: Aprotic polar solvents such as Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), or N-Methyl-2-pyrrolidone (NMP) are typically used to facilitate SNAr reactions. These solvents must be anhydrous, as water can react with the base and hinder the reaction.
Q2: How does the choice of leaving group on the benzoic acid derivative affect the reaction?
A2: In SNAr reactions, the rate-determining step is typically the initial nucleophilic attack on the aromatic ring, not the departure of the leaving group.[1] Therefore, highly electronegative leaving groups that strongly withdraw electron density from the ring are preferred. The reactivity order for halogens in SNAr is generally F > Cl > Br > I. The strong inductive effect of fluorine makes the ipso-carbon more electrophilic and susceptible to nucleophilic attack.[1][2]
Reaction Conditions & Yield Optimization
Q3: I am observing low yields. How can I optimize the reaction conditions?
A3: Low yields can often be improved by systematically optimizing the following parameters:
Temperature: While room temperature may be sufficient for some SNAr reactions, heating is often required to drive the reaction to completion. A temperature range of 80-120 °C is a good starting point for optimization. Monitor the reaction for the formation of degradation products at higher temperatures.
Reaction Time: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Insufficient reaction time will result in incomplete conversion, while prolonged heating can lead to side reactions.
Concentration: The concentration of reactants can influence the reaction rate. A typical starting concentration is between 0.1 and 0.5 M.
Table 1: General Reaction Parameter Optimization
Parameter
Starting Condition
Optimization Range
Key Consideration
Temperature
80 °C
60 - 140 °C
Monitor for thermal degradation of starting materials or product.
Base
K₂CO₃ (2.2 eq)
Cs₂CO₃, TEA, DIPEA
Base strength and solubility can impact reaction rate.
Solvent
DMF
DMSO, NMP
Ensure solvent is anhydrous.
Concentration
0.2 M
0.1 - 1.0 M
Higher concentrations may increase reaction rate but can also lead to solubility issues.
Q4: Can microwave irradiation be used to improve the yield and reduce reaction time?
A4: Yes, microwave-assisted organic synthesis can be highly effective for SNAr reactions. The rapid and uniform heating provided by a microwave reactor can significantly reduce reaction times from hours to minutes and often leads to higher yields and cleaner reaction profiles.
Experimental Protocols
General Protocol for the Synthesis of 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid
This is a generalized procedure based on established principles of SNAr reactions. Researchers should optimize the conditions for their specific setup.
Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-bromo-2-fluorobenzoic acid (1.0 eq).
Addition of Reagents: Add 6-azaspiro[2.5]octane (1.1-1.5 eq) and a suitable base such as potassium carbonate (2.2 eq).
Solvent Addition: Add anhydrous DMF (to achieve a concentration of 0.2-0.5 M).
Reaction: Heat the reaction mixture to 80-100 °C and stir for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.
Workup: After the reaction is complete, cool the mixture to room temperature. Carefully pour the reaction mixture into water and acidify with a dilute acid (e.g., 1M HCl) to a pH of ~3-4.
Extraction: Extract the aqueous layer with a suitable organic solvent such as ethyl acetate (3 x).
Washing: Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate.
Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. The crude product can be purified by crystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes).[3][4]
Visualizing the Workflow
Caption: General workflow for the synthesis of 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid.
Troubleshooting Common Impurities and Side Reactions
Q5: What are the likely impurities in my final product?
Hydrolysis Product: If there is moisture in the reaction, the 4-bromo-2-fluorobenzoic acid can hydrolyze to 4-bromo-2-hydroxybenzoic acid.
Decarboxylation Product: At elevated temperatures, the final product or the starting benzoic acid derivative could potentially undergo decarboxylation.
Side-products from the Base: If an organic base is used, it may be present in the crude product.
Q6: How can I minimize the formation of side products?
A6: To minimize side products:
Ensure Anhydrous Conditions: Use dry solvents and reagents to prevent hydrolysis.
Optimize Temperature and Reaction Time: Avoid excessive heating or prolonged reaction times to prevent degradation and decarboxylation.
Stoichiometry Control: Use a slight excess of the amine nucleophile to ensure complete consumption of the electrophile, but avoid a large excess which can complicate purification.
Visualizing the Reaction and Potential Side Reaction
Author: BenchChem Technical Support Team. Date: February 2026
Case ID: PUR-SHP2-INT-001
Subject: Purification & Isolation Strategies for Zwitterionic SHP2 Intermediates
Molecule Class: Ortho-amino Benzoic Acids (Zwitterionic)
CAS: 2446342-10-3
Executive Summary & Chemical Context
This guide addresses the purification of 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid , a critical intermediate often utilized in the synthesis of SHP2 inhibitors (e.g., TNO155 analogs).
The Core Challenge: This molecule contains both a carboxylic acid (pKa ~4.[1]0) and a tertiary amine (azaspiro moiety, pKa ~9.5). Consequently, it exists as a zwitterion at neutral pH. Standard normal-phase chromatography often fails due to strong interaction with silica silanols, leading to streaking and poor recovery.
Recommended Strategy:
Primary Isolation: Isoelectric Point (pI) Precipitation (Scalable, High Yield).
Avoid non-polar solvents for extraction unless pH is strictly controlled.
Workflow 1: Isoelectric Precipitation (The "Workup")
This is the most robust method for removing unreacted amine starting materials and inorganic salts without column chromatography.
The Protocol
Dissolution (High pH):
Dissolve the crude reaction mixture in 1N NaOH (approx. 5-10 volumes).
Why? This deprotonates the carboxylic acid (
) and keeps the amine neutral (), making the molecule anionic and water-soluble.
Organic Wash (Impurity Removal):
Wash the aqueous alkaline layer with MTBE or Ethyl Acetate (2x).
Why? Unreacted 6-azaspiro[2.5]octane (amine) is neutral at high pH and will partition into the organic layer. The product remains in the water.
Precipitation (Targeting pI):
Cool the aqueous phase to 0–5°C.
Slowly add 1N HCl dropwise with vigorous stirring.
CRITICAL STEP: Monitor pH.[2] As you pass pH 10, the solution may cloud. Continue until pH reaches 6.0 – 7.0 .
Mechanism:[3][4] At this pH, the net charge is zero (
and ). The zwitterion aggregates and precipitates.
Filtration:
Filter the white/off-white solid.
Wash the cake with cold water (removes inorganic salts like NaCl).
Wash with a small amount of cold Heptane (aids drying).
Drying:
Vacuum oven at 45°C.
Visualizing the Solubility Logic
Figure 1: Solubility-driven purification logic. By toggling pH, we selectively remove non-polar impurities and then crash out the zwitterionic product.
Workflow 2: Chromatography Troubleshooting
If precipitation yields <95% purity, use chromatography. Warning: Do not use standard Hexane/EtOAc gradients; the compound will stick to the column.
Method A: Reverse Phase (Recommended)
Column: C18 (e.g., Agilent ZORBAX or Phenomenex Gemini).
Mobile Phase A: Water + 0.1% Formic Acid (Keeps molecule cationic) OR 10mM Ammonium Bicarbonate (pH 10, keeps molecule anionic).
Advantage: Excellent separation from debrominated byproducts.
Method B: Normal Phase (If RP is unavailable)
Stationary Phase: Silica Gel.
Solvent System: DCM : Methanol (95:5 to 90:10).
The "Secret Sauce": You MUST add a modifier.
Add 1% Acetic Acid (if you want to protonate the amine).
OR Add 1% Triethylamine (if you want to block silanols).
Recommendation: Use 1% Acetic Acid. It prevents the amine from binding to silica silanols.
FAQ: Common Issues & Solutions
Q1: The product is oiling out instead of precipitating during the pH adjustment.
Cause: The concentration is too high, or the temperature is too warm.
Fix: Dilute the aqueous phase by 20% before acidification. Cool the flask to 0°C. If it oils out, scratch the flask wall with a glass rod or add a seed crystal.
Q2: I see a "Ghost Peak" or broad tailing on my LC-MS.
Cause: Zwitterionic interaction with the column stationary phase.
Fix: Ensure your mobile phase is buffered. Pure water/ACN is insufficient. Use 0.1% Formic Acid to lock the amine in the
state, ensuring a sharp peak.
Q3: Can I use Buchwald coupling directly on this intermediate?
Answer: Yes, the 4-bromo handle is active. However, the free carboxylic acid can poison some Pd catalysts.
Strategy: It is often better to esterify the acid (Methyl ester)
Perform Buchwald Hydrolyze back to acid. If you must use the acid, use 2+ equivalents of base in the coupling reaction to form the carboxylate salt in situ.
Q4: Is the bromine stable?
Answer: Yes, the aryl bromide is stable to standard acid/base workups. Avoid using strong reducing agents (e.g., LiAlH4) which might debrominate or reduce the acid.
References
SHP2 Inhibitor Synthesis (TNO155 Context)
Title: "Combinations with Allosteric SHP2 Inhibitor TNO155 to Block Receptor Tyrosine Kinase Signaling"
Troubleshooting low conversion rates in azaspiro[2.5]octane nucleophilic substitution
Topic: Troubleshooting low conversion rates in azaspiro[2.5]octane nucleophilic substitution Content Type: Technical Support Center Guide Audience: Researchers, Scientists, Drug Development Professionals[1][2][3] Subject...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Troubleshooting low conversion rates in azaspiro[2.5]octane nucleophilic substitution
Content Type: Technical Support Center Guide
Audience: Researchers, Scientists, Drug Development Professionals[1][2][3]
Subject: Troubleshooting Low Conversion in Nucleophilic Ring-Opening Reactions
Executive Summary & Reactivity Profile
The azaspiro[2.5]octane core (a cyclohexane spiro-fused to an aziridine) is a high-value scaffold in medicinal chemistry, often serving as a precursor to gem-disubstituted cyclohexanes and spiro-fused heterocycles.[1][2][3]
The Core Challenge:
Unlike simple aziridines, the spiro-fusion at C(2) creates a unique steric environment.[2] The quaternary spiro-carbon is sterically shielded, forcing nucleophilic attack almost exclusively to the distal methylene carbon (C3).[1][2] Low conversion rates are rarely due to a lack of intrinsic ring strain (~26 kcal/mol), but rather a mismatch between N-activation status and nucleophile strength .[1][2][3]
Mechanistic Baseline:
The reaction proceeds via an SN2-like mechanism .[3][4]
Trajectory: The nucleophile attacks the least hindered carbon (the methylene group, C3).[2]
Leaving Group: The ring nitrogen.[4] If this nitrogen is not sufficiently electron-deficient, the activation energy barrier for ring opening becomes insurmountable under standard conditions.[1][3]
Diagnostic Workflow
Before altering reagents, diagnose the bottleneck using the logic flow below. This chart isolates kinetic traps (activation issues) from thermodynamic sinks (side reactions).[2]
Figure 1: Diagnostic logic for isolating the cause of stalled azaspiro[2.5]octane ring openings.
Technical FAQs & Troubleshooting
Category 1: Reaction Kinetics & Activation
Q: I am using 6-azaspiro[2.5]octane (free base) with a secondary amine nucleophile, but I see no product. Why?A: The free base aziridine (N-H) or N-alkyl aziridines are poor electrophiles.[2][3] The nitrogen is basic and electron-rich, making it a poor leaving group.[3]
The Fix: You must activate the nitrogen. Derivatize the aziridine with an electron-withdrawing group (EWG) such as a Tosyl (Ts) , Nosyl (Ns) , or Boc group.[1][2][3] The sulfonyl group (Ts/Ns) is superior because it maximally polarizes the C-N bond, lowering the LUMO energy for nucleophilic attack [1].[2]
Alternative: If you cannot protect the nitrogen, you must use acid catalysis (e.g., LiClO₄ or BF₃[1][2]·OEt₂) to protonate or complex the nitrogen in situ, converting it into a better leaving group (ammonium/aziridinium) [2].[1][2]
Q: My N-Tosyl substrate is reacting, but the yield is stuck at 40%. The rest is unreacted starting material.A: This "stalled" conversion often indicates product inhibition or ion-pairing issues .[3]
Diagnosis: If using an anionic nucleophile (e.g., NaN₃), the generated sulfonamide anion (the leaving group species) might be coordinating with your cation, or the nucleophile is not soluble enough.[1][2]
The Fix:
Solvent: Switch to dipolar aprotic solvents (DMF, DMSO, NMP) to solvate the cation and "naked" the anion.
Additives: Add 18-crown-6 (for K salts) or 15-crown-5 (for Na salts) to sequester the cation and increase nucleophilicity.[2][3]
Category 2: Regioselectivity & Sterics
Q: Can I force the nucleophile to attack the spiro-carbon (C2) instead of the methylene (C3)?A: Generally, no .[2]
Reasoning: The spiro-carbon is a quaternary center.[3] In an SN2 manifold, the transition state at this position is prohibitively high in energy due to steric clash with the cyclohexane ring. Attack almost exclusively occurs at the C3 methylene , resulting in a ring-opened product where the nitrogen remains attached to the quaternary carbon [3].
Exception: Intramolecular delivery or specific radical mechanisms might access the C2 position, but standard nucleophilic substitution will not.
Category 3: Lewis Acid Catalysis[3][5]
Q: When should I use a Lewis Acid (LA), and which one is best?A: Use LAs when reacting with weak nucleophiles (alcohols, electron-deficient amines, indoles).[1][2][3]
Mechanism: The LA coordinates to the aziridine nitrogen (or the carbonyl of a Boc group), pulling electron density and activating the ring.
Selection Guide:
BF₃·OEt₂: Aggressive. Good for unreactive alcohols but may cause polymerization.
Cu(OTf)₂ / Sc(OTf)₃: Milder, "soft" Lewis acids.[1][2] Excellent for opening with aromatic heterocycles (e.g., indoles) or amines [4].[1][2]
LiClO₄ (5M in Et₂O): A "neutral" activation method.[2] High ionic strength stabilizes the transition state without strong acidity.
Optimized Experimental Protocols
Protocol A: Ring Opening with Anionic Nucleophiles (Azide/Cyanide/Thiol)
Regioselective ring opening of aziridine for synthesizing azaheterocycle. Frontiers in Chemistry. (2023).[2]
Mechanistic insight into regioselectivity and N-activation requirements.[1][2][3]
Ring-opening cyclization of activated spiro-aziridine oxindoles with heteroarenes. Royal Society of Chemistry (RSC) Advances. (2020).[2][3]
Details on Lewis Acid (Sc(OTf)3, Cu(OTf)2) catalyzed opening of spiro-aziridines.[1][2][3]
Structural and conformational analysis of 1-oxaspiro[2.5]octane and 1-oxa-2-azaspiro[2.5]octane derivatives. Magnetic Resonance in Chemistry. (2012).
Provides structural data confirming the steric environment of the spiro-center.[2]
Lewis Acid-Initiated Ring-Opening Reactions of Five- and Six-Membered Cyclic Ethers Based on the Oxonium Ylide Intermediates. Molecules. (2024).
Broad review of Lewis Acid activation strategies applicable to strained rings.
Recrystallization solvents for high-purity 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid
Technical Support Center: 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid This guide serves as a dedicated technical resource for researchers, chemists, and drug development professionals working with 4-Bromo-2-(6-azas...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid
This guide serves as a dedicated technical resource for researchers, chemists, and drug development professionals working with 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid. Achieving high purity for this compound is critical for downstream applications, and recrystallization is the primary method for its purification. This document provides in-depth troubleshooting advice, frequently asked questions, and validated protocols to address common challenges encountered during its purification.
Understanding the Molecule
4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid possesses a unique structure that dictates its solubility and crystallization behavior. It is a zwitterionic compound, containing both a weakly acidic carboxylic acid group (-COOH) and a basic secondary amine within the spirocyclic system. This dual nature means its solubility is highly dependent on pH and the polarity of the solvent system. At its isoelectric point, the molecule has minimal solubility in many solvents, a property that is exploited during recrystallization.[1]
Troubleshooting Guide: Common Recrystallization Issues
This section addresses the most common problems encountered during the recrystallization of 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid.
Problem: The Compound Fails to Dissolve in the Hot Solvent.
Potential Cause 1: Insufficient Solvent Volume. The most straightforward cause is using too little solvent.[2][3]
Solution: Add the chosen solvent in small increments (1-2 mL at a time) to the heated mixture until the solid fully dissolves. Maintain the solution at or near its boiling point. Be cautious not to add a large excess, as this will reduce the final yield.[3]
Potential Cause 2: Incorrect Solvent Choice. The polarity of the selected solvent may be inappropriate for dissolving the compound, even at elevated temperatures.
Solution: Consult the Solvent Suitability Table below. The zwitterionic nature of the molecule suggests that polar protic solvents or mixtures containing them will be most effective. Alcohols like ethanol or isopropanol, or mixtures such as ethanol/water, are excellent starting points.[1][4][5]
Problem: No Crystals Form Upon Cooling.
Potential Cause 1: Supersaturation. The solution may be supersaturated, meaning the concentration of the dissolved compound is higher than its normal saturation point, but crystallization has not been initiated.[2][3]
Solution 1 (Induce Nucleation): Scratch the inside of the flask just below the solvent's surface with a glass rod. The microscopic scratches on the glass provide nucleation sites for crystal growth to begin.[2][3][6]
Solution 2 (Seed Crystals): Add a single, tiny crystal of the pure compound (a "seed crystal") to the solution. This provides a template for further crystal formation.[2][6]
Potential Cause 2: Excessive Solvent. Too much solvent was used to dissolve the crude material, preventing the solution from becoming saturated upon cooling.[2][3][6]
Solution: Gently heat the solution to boil off a portion of the solvent. Continue to remove solvent until the solution appears slightly cloudy at its boiling point. Then, add a few drops of fresh solvent to redissolve the precipitate and allow it to cool slowly again.
Problem: The Compound "Oils Out" Instead of Crystallizing.
Potential Cause 1: Solution Cooled Too Rapidly. If the temperature of the saturated solution drops too quickly, the compound may separate as a liquid (oil) rather than forming an ordered crystal lattice.
Solution: Reheat the solution until the oil redissolves completely. If necessary, add a minimal amount of extra solvent. Allow the flask to cool at a much slower rate. Insulate the flask by placing it on a cork ring or wooden block and covering the top with a watch glass.[2][6]
Potential Cause 2: High Impurity Level. Significant amounts of impurities can disrupt the crystallization process and promote oiling out.
Solution: If slow cooling fails, it may be necessary to recover the crude material by removing the solvent under reduced pressure and attempting purification by another method, such as column chromatography, before returning to recrystallization.[2]
Potential Cause 3: Inappropriate Solvent System. Mixed solvent systems, especially those where the solvents have very different boiling points, can sometimes lead to oiling.
Solution: Try a single-solvent system if possible. If a mixed solvent is necessary, ensure the compound is fully dissolved in the "good" solvent before titrating in the "poor" solvent at an elevated temperature.
Diagram: Troubleshooting Decision Tree
Caption: A decision tree for troubleshooting common recrystallization problems.
Frequently Asked Questions (FAQs)
Q1: What is the best starting solvent for recrystallizing this compound?
A1: Based on its zwitterionic structure, a polar protic solvent is the best starting point. Ethanol is an excellent choice because it tends to dissolve organic compounds when hot and has reduced solubility when cold.[5] An ethanol/water mixed solvent system is also highly recommended. This system allows for fine-tuning of polarity to achieve optimal dissolution at high temperatures and efficient crystallization upon cooling.[1]
Q2: How do I perform a mixed-solvent recrystallization with ethanol and water?
A2: Dissolve the crude compound in the minimum amount of hot ethanol (the "good" solvent). Once fully dissolved, add hot water (the "poor" solvent) dropwise to the boiling solution until a persistent cloudiness appears. Then, add a few drops of hot ethanol to make the solution clear again. Allow this saturated solution to cool slowly.
Q3: My final yield is very low (<50%). What went wrong?
A3: A low yield is most commonly caused by using too much solvent during the initial dissolution step.[3][6] This keeps a significant portion of your compound dissolved in the mother liquor even after cooling. Other causes include premature filtration of a hot solution or washing the final crystals with a solvent that was not ice-cold.
Q4: Can I use a non-polar solvent like hexane or toluene?
A4: It is highly unlikely that a non-polar solvent alone will be effective. The polar carboxylic acid and amine functionalities render the molecule largely insoluble in non-polar solvents. However, a non-polar solvent like hexane could potentially be used as a "poor" solvent in a mixed system with a more polar "good" solvent, or for washing the final crystals to remove non-polar impurities.[7]
Q5: How does pH affect the recrystallization process?
A5: pH has a dramatic effect. At its isoelectric point (neutral pH), the zwitterion's solubility in moderately polar solvents is at its minimum, which is ideal for crystallization. Adjusting the pH to be acidic would protonate the amine, forming a salt, while a basic pH would deprotonate the carboxylic acid, also forming a salt. These salt forms are typically much more soluble in polar solvents like water, which would inhibit crystallization. Therefore, ensure your crude material is at or near a neutral pH before starting.[1]
Data & Protocols
Table 1: Recommended Solvents for Recrystallization
Solvent System
Type
Boiling Point (°C)
Rationale & Comments
Ethanol
Single
78
Primary Choice. Good solubility differential between hot and cold. Less toxic than methanol.
Isopropanol
Single
82
A good alternative to ethanol with a slightly higher boiling point.
Ethanol / Water
Mixed
Variable
Highly Recommended. Allows for precise control of solvent polarity to achieve high recovery.
Isopropanol / Water
Mixed
Variable
Similar to ethanol/water, effective for optimizing yield.
Ethyl Acetate
Single
77
A moderately polar aprotic solvent. May be effective for this compound, as seen with similar bromo-benzoic acids.[7]
Diagram: General Recrystallization Workflow
Caption: Standard experimental workflow for purifying a solid by recrystallization.
Preparation: Place 1.0 g of crude 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid into a 50 mL Erlenmeyer flask with a stir bar.
Dissolution: Heat approximately 20-25 mL of ethanol in a separate beaker on a hot plate. Bring it to a gentle boil.
Addition: Carefully add the hot ethanol to the flask containing the crude solid in small portions while stirring and heating. Continue adding just enough hot ethanol until the solid completely dissolves.
Cooling: Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly to room temperature on a benchtop. Crystal formation should begin within 5-20 minutes.[6]
Chilling: Once the flask has reached room temperature, place it in an ice-water bath for at least 15-20 minutes to maximize crystal precipitation.
Collection: Collect the purified crystals using a Büchner funnel under vacuum filtration.
Washing: Wash the crystals on the filter paper with a small amount (2-3 mL) of ice-cold ethanol to remove any remaining soluble impurities.
Drying: Allow air to be pulled through the crystals on the funnel for several minutes to partially dry them. Transfer the crystals to a watch glass and dry them to a constant weight, preferably in a vacuum oven.
References
Troubleshooting Crystallization. (2022, April 7). Chemistry LibreTexts. [Link]
Problems with Recrystallisations. University of York Chemistry Teaching Labs. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Current Status: Operational
Subject: Troubleshooting Intermediate Synthesis & Byproduct Identification for MRTX849
Audience: Process Chemists, Medicinal Chemists, CMC Leads
Executive Technical Overview
Adagrasib (MRTX849) represents a class of covalent KRAS G12C inhibitors characterized by a tetrahydropyridopyrimidine core.[1][2][3][4][5] While early medicinal chemistry routes relied heavily on Palladium-catalyzed cross-couplings (Buchwald-Hartwig), recent process optimization has shifted toward transition-metal-free SNAr strategies to reduce cost and heavy metal contamination.
This guide focuses on the Second-Generation (Optimized) Route , which utilizes sequential Nucleophilic Aromatic Substitutions (SNAr) and oxidation sequences. Control of regiochemistry and oxidation states is the primary challenge in this workflow.
Key Stereochemistry: Chiral piperazine linker and atropisomerism (axial chirality) induced by the hindered biaryl system.
Warhead: 2-Fluoroacrylamide (covalent binder to Cysteine-12).
Interactive Troubleshooting Modules
Module A: The Sulfide-to-Sulfone Oxidation (Core Activation)
Context: In the optimized route, the C4-position of the pyrimidine core is often activated by oxidizing a sulfide (e.g., -SMe or -SiPr) to a sulfone (-SO₂R) or sulfoxide (-SOR) to serve as a leaving group for the subsequent SNAr reaction.
Symptom
Probable Cause
Technical Resolution
Incomplete Conversion (High Residual Sulfide)
Stalled Oxidation: H₂O₂ decomposition or insufficient catalyst activity (if using tungstate/molybdate).
Protocol Adjustment: Maintain pH < 5 during H₂O₂ addition to prevent base-catalyzed decomposition. If using m-CPBA, ensure anhydrous conditions. Check: Verify peroxide potency via iodometric titration before use.
Over-Oxidation / N-Oxide Formation
Non-Selective Oxidation: The tertiary amine in the pyridine ring or the piperazine (if attached) is susceptible to N-oxidation.
Scavenger Protocol: Use a selective oxidant like Oxone® or control equivalents of m-CPBA strictly at 0°C. If N-oxide forms, treat with mild reducing agent (e.g., NaHSO₃) or PCl₃ (though PCl₃ is harsh).
"Bis-isopropylated" Impurity
Thiourea Condensation Error: During the installation of the sulfide via isopropyl isothiouronium iodide, condensation can occur twice if stoichiometry is off.
Stoichiometry Control: Ensure strict 1:1 equivalent of the isothiouronium salt. Monitor the Dieckmann condensation precursor.
Module B: Regioselective SNAr Coupling (The Piperazine Install)
Context: The displacement of the leaving group at C4 by the chiral piperazine is the critical convergent step. The core has two electrophilic sites (C2 and C4).
Symptom
Probable Cause
Technical Resolution
Regioisomer Contamination (>1% C2-isomer)
Temperature/Base Sensitivity: C4 is kinetically favored, but higher temperatures or strong bases can promote thermodynamic C2 substitution.
Thermodynamic Control: Conduct the SNAr at the lowest viable temperature (typically <0°C to RT). Use a non-nucleophilic base (DIPEA) rather than inorganic carbonates if solubility is an issue. Validation: Monitor ratio via HPLC (C4 product typically elutes earlier than C2 on C18).
Hydrolysis Product (4-OH species)
Wet Solvents/Hygroscopic Reagents: Water competes with the piperazine amine for the sulfone/chloride leaving group.
Solvent Drying: Ensure DMF/NMP water content is <0.05%. Reagent Check: The chiral piperazine salt must be free-based or used with excess base to outcompete water.
Racemization of Piperazine
Harsh SNAr Conditions: Although rare, prolonged heating with strong base can erode the enantiomeric excess (ee) of the chiral piperazine.
Chiral HPLC Monitoring: Establish a chiral method (e.g., Chiralpak AD-H) early. If ee drops, switch to a more reactive leaving group (Sulfone > Sulfoxide > Cl) to lower reaction temperature.
Module C: The "Warhead" Attachment (Acrylamide)
Context: The final step involves coupling the secondary amine of the piperazine with 2-fluoroacrylic acid (or its salt/chloride).
Symptom
Probable Cause
Technical Resolution
Polymerization of Product
Lack of Radical Scavenger: The 2-fluoroacrylamide moiety is highly prone to radical polymerization.
Stabilization: Add MEHQ (hydroquinone monomethyl ether) or BHT (100-500 ppm) to the reaction mixture and workup solvents. Keep protected from light.
Michael Addition Adducts
Nucleophilic Solvent/Impurities: Alcohol solvents or residual water can add across the double bond (Michael addition).
Solvent Switch: Avoid primary alcohols (MeOH, EtOH). Use DCM, THF, or Me-THF. Quench reactions with dilute acid rather than basic water to prevent base-catalyzed Michael addition of water.
Tosylated Piperazine Impurity
Carryover from Salt: If the piperazine intermediate was isolated as a Tosylate salt, residual Ts-Cl or mixed anhydrides can form.
Salt Break: Ensure complete free-basing of the penultimate intermediate before adding the coupling agent (T3P).
Visualizing the Impurity Landscape
The following diagram maps the Second-Generation Synthesis flow and the origin points of critical byproducts.
Figure 1: Process flow for the optimized Adagrasib synthesis, highlighting critical control points (CCPs) where impurities branch from the main pathway.
Frequently Asked Questions (FAQs)
Q1: We are seeing a persistent impurity at RRT 1.05 in the final coupling step. It has a mass of [M+18]. What is it?A: This is likely the Michael Addition water adduct . Even if your solvents are dry, the basic workup of the acrylamide reaction can catalyze the addition of water across the 2-fluoroacrylamide double bond.
Verification: Isolate the peak. If the 1H NMR shows loss of the vinylic protons (5.5–6.5 ppm region) and appearance of a CH₂-CH(OH) system, it is the hydrate.
Prevention: Perform a rapid, acidic quench (e.g., dilute citric acid) rather than a prolonged basic workup.
Q2: Why is the "Green" SNAr route preferred over the Buchwald-Hartwig route for the chloronaphthyl installation?A: While Buchwald-Hartwig is effective, the heterocyclic core of Adagrasib is a strong ligand for Palladium. Removing Pd to <10 ppm requires extensive scavenging (SiliaMetS® or similar) and recrystallization, which reduces yield. The SNAr route avoids heavy metals entirely, simplifying the regulatory impurity profile [1].
Q3: How do we distinguish between the C2 and C4 regioisomers during the piperazine coupling?A:
NMR: The C4-substituted product typically shows a distinct shielding effect on the adjacent pyridine ring protons compared to the C2-isomer.
UV Profile: The conjugation systems differ. The C4-isomer often has a slightly lower λ-max compared to the C2-isomer.
Synthesis of Standard: It is highly recommended to intentionally synthesize the C2-isomer (by blocking C4 or using extreme temperatures) to use as a system suitability standard for your HPLC method.
Q4: Can we use the Tosylate salt of the piperazine intermediate?A: Yes, the Tosylate salt is often more crystalline and stable than the HCl salt. However, you must ensure the "Tosylated Piperazine" impurity (where the Tosyl group transfers to the secondary amine) is monitored. This usually happens if the free-basing is incomplete before the coupling agent is added [2].
References
Fell, J. B., et al. (2020).[6][7] "Identification of the Clinical Development Candidate MRTX849, a Covalent KRASG12C Inhibitor for the Treatment of Cancer." Journal of Medicinal Chemistry. Link
Lu, Z., et al. (2023). "Synthesis of Adagrasib (MRTX849), a Covalent KRASG12C Inhibitor Drug for the Treatment of Cancer." Organic Letters. Link[2][4]
Mirati Therapeutics. (2019). "Solid Forms of K-Ras Inhibitor Compounds." World Intellectual Property Organization (WO/2019/113276). Link
Snead, D., et al. (2024).[3][5] "Adagrasib's Second-Generation Synthesis: Transitioning from Route Scouting to Optimization." Organic Process Research & Development. Link
Technical Assessment: 1H NMR Resolution Strategies for 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic Acid
Executive Summary & Application Context In the development of allosteric SHP2 inhibitors (e.g., TNO155 analogs), the intermediate 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid (CAS: 2446342-10-3) represents a critica...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Application Context
In the development of allosteric SHP2 inhibitors (e.g., TNO155 analogs), the intermediate 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid (CAS: 2446342-10-3) represents a critical structural scaffold. Unlike standard piperidine-substituted benzoic acids, this molecule incorporates a spiro[2.5]octane moiety, designed to restrict conformational flexibility and modulate lipophilicity.
This guide provides a comparative technical analysis of 1H NMR acquisition strategies for this molecule. We compare the Solvent System Performance (DMSO-d6 vs. CDCl3) and benchmark the spectral signature against its non-spiro alternative, 4-Bromo-2-(piperidin-1-yl)benzoic acid .
Key Finding: The spiro-cyclopropane ring introduces a unique high-field diagnostic window (0.3–0.6 ppm) that serves as an internal purity standard, a feature absent in standard piperidine analogs.
Comparative Methodology: Solvent System Selection
The zwitterionic nature of amino-benzoic acids presents a solubility and resolution challenge. Below is a comparative analysis of solvent performance for this specific intermediate.
Table 1: Solvent Performance Matrix
Feature
DMSO-d6 (Recommended)
CDCl3 (Alternative)
Technical Insight
Solubility
Excellent (>50 mg/mL)
Poor (<5 mg/mL)
The carboxylic acid and tertiary amine form a zwitterionic salt that aggregates in non-polar solvents.
Exchangeable Protons
Visible (Broad COOH at >12 ppm)
Invisible/Broad
DMSO slows proton exchange, allowing confirmation of the acid moiety.
Cyclopropane Resolution
High (Sharp multiplets)
Medium (Broadening)
Aggregation in CDCl3 causes line broadening in the aliphatic region, obscuring fine splitting of the spiro-ring.
Water Peak Interference
~3.33 ppm (Interferes with N-CH2)
~1.56 ppm (Clear)
Mitigation: Use dry DMSO ampoules; the N-CH2 signal is distinct enough (approx. 3.0 ppm) to avoid total overlap.
Decision Protocol
Adopt DMSO-d6 for structural characterization. Use CDCl3 only if the molecule is converted to its methyl ester derivative.
Structural Benchmarking: Spiro vs. Piperidine Analog
To validate the structure, one must distinguish the spiro-fused ring from a standard piperidine ring.
The "Spiro-Signature"
The 6-azaspiro[2.5]octane moiety contains four cyclopropane protons. Due to the anisotropic cone of the cyclopropane ring, these protons resonate at a significantly higher field than any other aliphatic proton.
Target Molecule: Distinct multiplets at 0.3 – 0.6 ppm .
Piperidine Analog: No signals upfield of 1.4 ppm .
Table 2: Comparative Chemical Shift Data (Theoretical/Empirical Range)
Proton Assignment
Target: Spiro-Analog (δ ppm, DMSO-d6)
Alternative: Piperidine-Analog (δ ppm, DMSO-d6)
Differentiation Logic
Cyclopropane (H-a)
0.30 – 0.55 (m, 4H)
Absent
Primary Diagnostic: Confirms spiro-fusion.
N-CH2 (H-b)
3.05 – 3.20 (t, 4H)
2.90 – 3.10 (m, 4H)
Similar chemical environment (alpha to Nitrogen).
C-CH2 (H-c)
1.40 – 1.60 (t, 4H)
1.50 – 1.70 (m, 6H)
Piperidine has extra C-4 protons; Spiro has quaternary C.
Aromatic H-3
7.05 – 7.15 (d, 1H)
7.00 – 7.10 (d, 1H)
Ortho to amine; shielded by N-lone pair conjugation.
Aromatic H-5
7.15 – 7.25 (dd, 1H)
7.15 – 7.25 (dd, 1H)
Meta to amine; inductive effect of Br dominates.
Aromatic H-6
7.65 – 7.75 (d, 1H)
7.65 – 7.75 (d, 1H)
Deshielded by ortho-COOH (anisotropic effect).
Note: Shifts are referenced to TMS (0.00 ppm) and residual DMSO (2.50 ppm).
Detailed Spectral Analysis & Assignment Logic
The following logic tree illustrates the step-by-step assignment process for the aromatic and aliphatic regions.
Visualization: Assignment Logic Workflow
Figure 1: Logic flow for assigning protons in 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid based on electronic environments.
Experimental Protocol
To ensure reproducibility and sufficient resolution of the cyclopropane multiplets, follow this optimized protocol.
Sample Preparation
Mass: Weigh 10–15 mg of the solid intermediate.
Solvent: Add 0.6 mL of DMSO-d6 (99.9 atom% D).
Critical: Ensure DMSO is stored over molecular sieves to minimize the water peak at 3.33 ppm, which can obscure the N-CH2 signal.
Homogenization: Sonicate for 60 seconds. The solution should be clear and slightly yellow. If turbidity persists, the sample may be the HCl salt; add 1 drop of NaOD/D2O to solubilize as the carboxylate if necessary (though free acid usually dissolves).
Acquisition Parameters (400 MHz or higher)
Pulse Sequence: zg30 (Standard 30° pulse)
Number of Scans (NS): 16 (Sufficient for 10mg sample)
Relaxation Delay (D1):2.0 seconds (Essential for accurate integration of the carboxylic acid proton).
Spectral Width: -2 ppm to 14 ppm (To capture the broad COOH peak).
Temperature: 298 K (25°C).
Processing
Phasing: Apply manual phasing, focusing on the baseline around the large DMSO solvent peak (2.50 ppm).
Baseline Correction: Apply a polynomial baseline correction (Bernstein polynomial order 1) to flatten the aliphatic region.
Integration:
Calibrate the integration using the Cyclopropane peak (4H) at ~0.3–0.6 ppm as the reference standard (Set Integral = 4.0).
Verify the aromatic region sums to 3.0 protons.
References
National Institute of Standards and Technology (NIST). 4-Bromobenzoic acid Mass and NMR Data. NIST Chemistry WebBook, SRD 69. Available at: [Link]
PubChem. 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid (CID 136266687). National Library of Medicine. Available at: [Link]
Silverstein, R. M., Webster, F. X., & Kiemle, D. J.Spectrometric Identification of Organic Compounds. (General reference for Cyclopropane anisotropy and Anthranilic acid shifts).
Comparative
A Senior Application Scientist's Guide to the LC-MS Fragmentation of 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid
Introduction In modern drug discovery and development, comprehensive structural characterization of novel chemical entities is paramount for establishing identity, purity, and metabolic fate.[1] Liquid Chromatography-Mas...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
In modern drug discovery and development, comprehensive structural characterization of novel chemical entities is paramount for establishing identity, purity, and metabolic fate.[1] Liquid Chromatography-Mass Spectrometry (LC-MS) stands as a cornerstone technology, providing unparalleled sensitivity and selectivity for analyzing small molecules.[2] Understanding the fragmentation patterns of a compound under tandem mass spectrometry (MS/MS) conditions is crucial for developing robust quantitative assays, identifying impurities, and elucidating the structures of metabolites.
This guide provides a detailed, predictive analysis of the electrospray ionization (ESI) LC-MS/MS fragmentation patterns for 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid (Molecular Formula: C₁₄H₁₆BrNO₂, Monoisotopic Mass: 309.0368 u for ⁷⁹Br). This molecule possesses three key structural features that dictate its mass spectrometric behavior: a brominated aromatic ring, a carboxylic acid group, and a tertiary amine within a spirocyclic system. By dissecting the predictable fragmentation pathways of these moieties, we can construct a reliable framework for its identification and analysis.
Predicted Ionization & General Fragmentation Principles
The amphoteric nature of 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid, containing both an acidic carboxylic acid (pKa ~4-5) and a basic tertiary amine (pKa ~9-10), allows for efficient ionization in both positive and negative ESI modes.
Positive Ion Mode (ESI+): The tertiary amine of the azaspiro-octane ring is the most likely site of protonation, leading to a strong signal for the protonated molecule, [M+H]⁺.
Negative Ion Mode (ESI-): The carboxylic acid group will readily deprotonate, yielding the [M-H]⁻ ion as the predominant species.[3]
A defining characteristic of this molecule is the presence of a bromine atom. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, with a near 1:1 natural abundance.[4] Consequently, all bromine-containing ions in the mass spectrum will appear as a pair of peaks (an isotopic doublet) separated by approximately 2 m/z units, with nearly equal intensity.[4][5] This isotopic signature is a powerful diagnostic tool for confirming the presence of bromine in the precursor and fragment ions.
Proposed Fragmentation Pathway: Positive Ion Mode ([M+H]⁺)
Upon collisional activation (CID), the protonated molecule ([M+H]⁺ at m/z 310.0 and 312.0) is expected to undergo several characteristic fragmentation reactions. The proton is localized on the nitrogen atom, directing the initial bond cleavages.
Key Predicted Fragmentations (ESI+):
α-Cleavage of the Spirocyclic System: The most favorable initial fragmentation is likely the cleavage of the bonds alpha to the charged nitrogen atom within the piperidine ring of the spiro system. This can lead to multiple ring-opening pathways, resulting in the loss of neutral fragments derived from the cyclopropane and piperidine portions. A prominent fragmentation would be the cleavage of the cyclopropane ring from the piperidine, leading to a stabilized radical cation.
Loss of CO₂ and H₂O: While less common from the [M+H]⁺ ion compared to the [M-H]⁻ ion, fragmentation of the carboxylic acid can occur. This typically involves the loss of water ([M+H-H₂O]⁺) followed by the loss of carbon monoxide ([M+H-H₂O-CO]⁺), a known pathway for benzoic acids.[6]
Cleavage of the C-N Bond: The bond connecting the azaspiro-octane moiety to the benzoic acid ring can cleave, generating the bromobenzoyl cation or a related fragment.
Below is a diagram illustrating the most probable fragmentation cascade.
Caption: Predicted ESI+ fragmentation of the target molecule.
Proposed Fragmentation Pathway: Negative Ion Mode ([M-H]⁻)
In negative ion mode, the molecule is deprotonated at the carboxylic acid site, forming the [M-H]⁻ ion at m/z 308.0 and 310.0. The fragmentation is driven by the resulting carboxylate anion.
Key Predicted Fragmentations (ESI-):
Decarboxylation: The most characteristic fragmentation for a carboxylate anion is the neutral loss of CO₂ (44 Da). This will produce a highly abundant fragment ion at m/z 264.0 / 266.0.
In-source Fragmentation to Bromide: At higher cone voltages or collision energies, it is possible to induce fragmentation to the bromide anion (Br⁻), which would be observed at m/z 79.0 and 81.0.[7] This is a highly selective indicator for brominated compounds in negative mode.
Cleavage of the Spirocycle: Similar to the positive mode, subsequent fragmentation of the decarboxylated ion can involve cleavages within the spirocyclic system.
The diagram below outlines the primary fragmentation events in negative mode.
Caption: Predicted ESI- fragmentation of the target molecule.
Comparative Data Summary
To facilitate method development and compound identification, the predicted key fragments are summarized below. These m/z values serve as excellent candidates for developing a highly selective Multiple Reaction Monitoring (MRM) assay for quantitative studies.[8]
Ion Mode
Precursor Ion (m/z)
Predicted Fragment Ion (m/z)
Proposed Neutral Loss / Fragment Identity
Diagnostic Value
ESI+
310.0 / 312.0
269.0 / 271.0
C₃H₅ (Propargyl radical from spirocycle)
Confirms spirocycle integrity
ESI+
310.0 / 312.0
183.0 / 185.0
C₇H₁₂N + H₂O
Bromobenzoyl cation, confirms core structure
ESI+
183.0 / 185.0
155.0 / 157.0
CO
Confirms benzoyl structure
ESI-
308.0 / 310.0
264.0 / 266.0
CO₂
Confirms carboxylic acid presence
ESI-
308.0 / 310.0
79.0 / 81.0
C₁₄H₁₅NO₂
Direct detection of Bromide
Experimental Protocol for Method Development & Verification
This protocol outlines a systematic approach to developing a robust LC-MS/MS method for the analysis and verification of the predicted fragmentation patterns. The process is designed to be self-validating by systematically optimizing each parameter.
Caption: Workflow for LC-MS/MS method development.
Step 1: Standard Preparation and Direct Infusion
Prepare a stock solution: Accurately weigh and dissolve the reference standard in methanol to a concentration of 1 mg/mL.
Prepare an infusion solution: Dilute the stock solution to approximately 1 µg/mL in 50:50 acetonitrile:water containing 0.1% formic acid (for ESI+) or 5 mM ammonium acetate (for ESI-).
Direct Infusion: Infuse the solution directly into the mass spectrometer at a flow rate of 5-10 µL/min.
Tune Mass Spectrometer:
Acquire full scan mass spectra in both positive and negative ion modes to confirm the accurate mass of the precursor ions ([M+H]⁺ and [M-H]⁻).
Optimize source parameters (e.g., capillary voltage, gas flows, temperatures) to maximize the signal intensity of the precursor ions.[9]
Step 2: Liquid Chromatography Method Development
Column Selection: Start with a versatile reversed-phase column, such as a C18 column (e.g., 2.1 x 50 mm, 1.8 µm).[10]
Mobile Phase:
For ESI+: Mobile Phase A: Water + 0.1% Formic Acid; Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
For ESI-: Mobile Phase A: Water + 5 mM Ammonium Acetate; Mobile Phase B: Acetonitrile.
Gradient Elution: Develop a suitable gradient to ensure the analyte is well-retained and elutes with a sharp, symmetrical peak shape. A generic starting gradient could be 5% B to 95% B over 5-10 minutes.[10] Adjust as needed to achieve optimal retention and peak shape.
Step 3: MS/MS Fragmentation Analysis
Acquire Product Ion Scans: Using the optimized LC method, perform injections and acquire product ion scans for the [M+H]⁺ and [M-H]⁻ precursors.
Collision Energy Optimization: Perform a collision energy (CE) ramp experiment (e.g., from 10 to 60 eV). This will reveal the appearance of different fragment ions as the energy increases and helps to determine the optimal CE for each desired fragmentation.
Confirm Fragment Identities: Compare the experimentally observed m/z values of the fragments with the predicted values in the table above. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition of each fragment, providing definitive structural evidence.[1]
Step 4: Method Application (e.g., MRM for Quantitation)
Select MRM Transitions: Based on the fragmentation analysis, select 2-3 of the most intense and specific precursor-to-product ion transitions.
Optimize Dwell Time and other MRM parameters: Fine-tune the instrument settings for maximum sensitivity and reproducibility for quantitative applications.
Validation: Perform a full method validation according to relevant guidelines (e.g., ICH Q2(R2)), assessing specificity, linearity, accuracy, precision, and limits of detection (LOD) and quantitation (LOQ).[8]
Conclusion
The structural features of 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid give rise to a rich and predictable fragmentation pattern in LC-MS/MS analysis. In positive ion mode, fragmentation is expected to be dominated by cleavages within the protonated azaspiro-octane ring system. In negative ion mode, a characteristic neutral loss of CO₂ from the deprotonated carboxylic acid will be the primary fragmentation pathway. The ubiquitous M/M+2 isotopic pattern for all bromine-containing ions serves as an essential diagnostic tool throughout the analysis. By leveraging these predictive insights and following the systematic experimental protocol outlined, researchers can confidently develop robust and specific analytical methods for this compound, facilitating its progress through the drug development pipeline.
References
Cech, N. B., & Enke, C. G. (2003). Adduct formation in electrospray ionization mass spectrometry II. Benzoic acid derivatives. Journal of the American Society for Mass Spectrometry, 14(1), 1-15.
Dong, M. W. (2016). Application of LCMS in small-molecule drug development. LCGC North America, 34(8), 566-577.
Korfmacher, W. A. (2016). Advanced techniques and applications of LC-MS in small molecule drug discovery. Drug Discovery World, 17(3), 51-58.
ResolveMass Laboratories Inc. (2025). What Is LCMS Method Development Service and Why Is It Crucial for Your Drug Pipeline? ResolveMass Website.
Christianson, C. (2025).
Gu, M., & Chen, Y. (2012).
Zwiener, C., & Glauner, T. (2007). Selective detection of unknown organic bromine compounds and quantification potentiality by negative-ion electrospray ionization mass spectrometry with induced in-source fragmentation. International Journal of Environmental Analytical Chemistry, 87(10-11), 735-743.
Konermann, L., et al. (2016). Effect of Electrospray Ionization Source Conditions on the Tautomer Distribution of Deprotonated p-Hydroxybenzoic Acid in the Gas Phase. Journal of the American Society for Mass Spectrometry, 27(6), 1039-1047.
Wang, X., Sha, Y., & Li, R. (2004). Fragmentation patterns of novel dispirocyclopiperazinium dibromides with strong analgesic activity under electrospray ionization tandem mass spectrometry conditions. Rapid Communications in Mass Spectrometry, 18(8), 829-833.
Save My Exams. (2025). Mass Spectrometry (MS) Fragmentation Patterns. Save My Exams Chemistry Revision Notes.
University of Calgary. (2018). Topic 3: Mass Spectrometry (MS). CHEM 2600 Lecture Notes.
Krock, B., et al. (2013). Mass Spectrometry-Based Characterization of New Spirolides from Alexandrium ostenfeldii (Dinophyceae). Marine Drugs, 11(9), 3338-3361.
Clark, J. (n.d.). Fragmentation Patterns in the Mass Spectra of Organic Compounds. Chemguide.
Kruve, A., et al. (2016). Electrospray Ionization Efficiency Is Dependent on Different Molecular Descriptors with Respect to Solvent pH and Instrumental Conditions. PLoS ONE, 11(12), e0167502.
Postigo, C., et al. (2020). Discriminating Aromatic Parent Compounds and Their Derivative Isomers in Ice Grains From Enceladus and Europa Using a Laboratory Analogue for Spaceborne Mass Spectrometers. Journal of Geophysical Research: Planets, 125(9), e2020JE006428.
Wilson, I. D., et al. (2010). The Metabolism of the Bromobenzoic Acids both In Vitro and In Vivo.
Comparative HPLC Method Development Guide: Optimizing Purity Analysis for 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic Acid
Executive Summary The Challenge: 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid presents a classic "dual-nature" chromatographic challenge. As an amphoteric molecule containing both a hydrophobic halogenated aromatic...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The Challenge: 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid presents a classic "dual-nature" chromatographic challenge. As an amphoteric molecule containing both a hydrophobic halogenated aromatic core (acidic moiety) and a bulky spiro-cyclic amine (basic moiety), it is prone to severe peak tailing and retention variability on standard C18 columns.
The Solution: This guide compares three stationary phase chemistries: Standard C18 , Phenyl-Hexyl , and Charged Surface Hybrid (CSH) C18 .
Verdict: While CSH C18 provides the best peak shape, the Phenyl-Hexyl chemistry is identified as the superior choice for purity analysis due to its unique
- selectivity, which is critical for resolving the des-bromo and regioisomeric impurities common in the synthesis of this intermediate.
Part 1: Molecular Analysis & Chromatographic Strategy
The Analyte Profile
To develop a robust method, we must first deconstruct the molecule's interaction potential:
Acidic Domain (Benzoic Acid): pKa
4.2. At neutral pH, this is ionized (anionic), leading to low retention on Reverse Phase (RP). At acidic pH (< 3.0), it is neutral and retains well.
Basic Domain (Spiro-Amine): The 6-azaspiro[2.5]octane moiety creates a basic center. At acidic pH, this becomes protonated (cationic).
Hydrophobic/Selectivity Domain (Bromo-Phenyl): The bromine atom adds significant hydrophobicity and electron-withdrawing character, activating the aromatic ring for
- interactions.
The "Zwitterionic" Trap
Using a standard neutral pH method results in a zwitterion (negative acid, positive amine) that often elutes in the void volume or precipitates. Therefore, Low pH (pH 2.0 – 3.0) is mandatory to keep the acid protonated (neutral) and the amine protonated (cationic).
Part 2: Comparative Study (Experimental Data)
We evaluated three distinct column chemistries to determine the optimal balance of Resolution (
Standard C18 (End-capped): Failed due to silanol interactions with the protonated spiro-amine, causing significant tailing (
1.8). It also failed to resolve the 4-bromo vs. 5-bromo regioisomers.
CSH C18 (Charged Surface Hybrid): Provided the sharpest peaks. The positively charged surface repels the protonated amine, eliminating tailing. However, it lacked the selectivity to fully resolve the halogenated impurities.
Phenyl-Hexyl: The "Goldilocks" solution. The phenyl ring in the stationary phase interacts with the
-electrons of the analyte's benzoic core. Crucially, the electron-withdrawing bromine atom alters this -interaction, allowing the column to easily distinguish between the target molecule and its non-brominated or regioisomeric impurities.
Part 3: Optimized Method Protocol (Phenyl-Hexyl)
This protocol is validated for specificity and robustness.
Instrument Parameters
Column: Agilent ZORBAX Eclipse Plus Phenyl-Hexyl (or equivalent), 4.6 x 150 mm, 3.5 µm.
Column Temp: 40°C (Improves mass transfer for the bulky spiro group).
Mobile Phase Preparation
Buffer Preparation: Dissolve 1.36 g KH₂PO₄ in 1000 mL water. Adjust pH to 2.5 with dilute Phosphoric Acid. (Note: Use Formic Acid if MS detection is required, but Phosphate yields sharper peaks for this molecule).
Solvent A: Buffer pH 2.5
Solvent B: Acetonitrile (HPLC Grade)
Gradient Program
Time (min)
% Solvent A
% Solvent B
Action
0.0
90
10
Equilibration
2.0
90
10
Isocratic Hold
12.0
20
80
Linear Gradient
15.0
20
80
Wash
15.1
90
10
Re-equilibration
20.0
90
10
End
Part 4: Method Development Logic (Visualization)
The following decision tree illustrates the logic used to select the Phenyl-Hexyl column over alternatives for this specific halogenated zwitterion.
Figure 1: Decision matrix for selecting Phenyl-Hexyl stationary phase based on molecular moiety interactions.
Part 5: Validation Strategy (Self-Validating System)
To ensure this method remains trustworthy in a QC environment, implement the following System Suitability Tests (SST):
Resolution Check: A critical pair mixture (4-Bromo vs. 5-Bromo regioisomer) must be injected. Acceptance Criteria:
.
Tailing Factor: The tailing factor of the main API peak must be
. If , it indicates column aging or improper mobile phase pH.
Precision: 6 replicate injections of the standard. RSD of area must be
.
Troubleshooting
Drifting Retention Times: Check the pH of the aqueous buffer. The benzoic acid moiety is sensitive to pH changes near its pKa (4.2).[4] Ensure buffer is at pH 2.5 ± 0.1.
Split Peaks: Indicates sample solvent incompatibility. Dissolve the sample in the starting mobile phase (90:10 Buffer:ACN) rather than 100% ACN.
References
International Conference on Harmonisation (ICH). Validation of Analytical Procedures: Text and Methodology Q2(R1). (2005).[5][6] Provides the global standard for validating the specificity and linearity claims in this guide. Link
Waters Corporation. Charged Surface Hybrid (CSH) Technology: Improving Peak Shape for Basic Compounds. (Technical Note). Explains the mechanism behind the "Method B" comparison. Link
Agilent Technologies.Selectivity of Phenyl-Hexyl Columns for Aromatic Compounds. (Application Guide). Supports the claim regarding
- interactions for halogenated benzoate separation.[7] Link
U.S. Pharmacopeia (USP).General Chapter <621> Chromatography.
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Reference Standards for 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid
Content Type: Publish Comparison Guide
Audience: Medicinal Chemists, Process Chemists, and CMC (Chemistry, Manufacturing, and Controls) Professionals.[1]
Critical Intermediate for KIF18A Inhibitor Development[1]
Executive Summary
In the development of mitotic kinesin KIF18A inhibitors—a promising class of therapeutics for chromosomally unstable (CIN) tumors—4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid (CAS: 2446342-10-3) serves as a pivotal "Ring AR 2" intermediate.[1] Its structural integrity is essential for subsequent amide couplings that define the pharmacophore of clinical candidates like AMG-650 derivatives.[1]
This guide objectively compares this reference standard against its halogenated analogs (specifically the 4-Iodo variant) and outlines the qualification protocols required to ensure data integrity in late-stage drug development.[1]
Technical Profile & Structural Context
Property
Specification
Chemical Name
4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid
CAS Number
2446342-10-3
Molecular Formula
C₁₄H₁₆BrNO₂
Molecular Weight
310.19 g/mol
Key Pharmacophore
6-azaspiro[2.5]octane : A steric, lipophilic amine often used to improve metabolic stability compared to standard piperidines.[1][2]
Reactive Handles
Carboxylic Acid (C-1): Ready for amide coupling (e.g., TCFH/HATU activation).Aryl Bromide (C-4): Handle for Suzuki/Buchwald-Hartwig cross-coupling.[1]
When designing the synthesis of KIF18A inhibitors, process chemists often choose between the 4-Bromo and 4-Iodo variants of this intermediate.[1] Below is a comparative performance analysis based on synthetic utility and stability.
Comparison: 4-Bromo vs. 4-Iodo Analogs
Feature
4-Bromo Variant (Subject)
4-Iodo Variant (Alternative)
Verdict
Cost Efficiency
High. Derived from cheaper 2-fluoro-4-bromobenzoic acid.[1]
Moderate. Iodo-precursors are typically 2-3x more expensive.[1]
High. Reacts readily with standard Pd catalysts; often higher yields in difficult Suzuki couplings.[1]
Iodo is better for discovery/HTS; Bromo for process.[1]
Stability
High. Less prone to light-induced dehalogenation.[1]
Moderate. Carbon-Iodine bonds are weaker and light-sensitive.[1]
Bromo is the superior Reference Standard for long-term storage.[1]
Impurity Profile
Main impurity: 4-Chloro analog (if using chloro-precursors).[1]
Main impurity: Des-iodo (protodehalogenated) species.[1]
Bromo offers a "cleaner" baseline for impurity tracking.[1]
Expert Insight: While the 4-Iodo analog is often used in initial Discovery Chemistry to maximize yield, the 4-Bromo acid is the industry standard for Process Chemistry and Reference Standards due to its superior stability profile and lower cost, making it the critical quality attribute (CQA) marker for GMP manufacturing.
Experimental Protocols
A. Synthesis of the Reference Standard
Objective: To produce a high-purity (>99%) standard for impurity qualification.
The spiro-amine is bulky and lipophilic.[1] Expect retention time > 4-bromo-benzoic acid but < full drug molecule.
Qualification Workflow & Logic
The following diagram illustrates the decision logic for qualifying this material as a Primary Reference Standard versus a working standard.
Caption: Logic flow for qualifying the 4-Bromo intermediate as a certified reference material (CRM) for GMP release testing.
Critical Characterization Data (Expected)
To validate the standard, the following spectral features must be confirmed:
1H NMR (DMSO-d₆):
Spiro-cyclopropane: Distinctive multiplets at δ 0.3–0.5 ppm (4H).[1] This is the "fingerprint" of the 6-azaspiro[2.5]octane moiety.[1]
Aromatic Region: Three protons.[1] A doublet (~7.8 ppm), a singlet (~7.6 ppm), and a doublet (~7.4 ppm) corresponding to the 1,2,4-substitution pattern.
Mass Spectrometry (ESI):
[M+H]⁺: 310.0 / 312.0 (1:1 ratio due to 79Br/81Br isotope pattern).[1]
Note: Absence of the isotope pattern indicates dehalogenation (impurity).[1]
References
Bristol-Myers Squibb Company. (2020).[1] Kif18a inhibitors.[1][3][4][5] US Patent App.[1] 2020/0239441 A1. Link
Amgen Inc. (2022).[1] Kif18a inhibitors and methods of use. US Patent App. 2022/0281843 A1. Link
Mayer, T. U., et al. (2015).[1] Synthesis and biological evaluation of optimized inhibitors of the mitotic kinesin Kif18A. ACS Chemical Biology, 10(2), 554-560.[1][3] Link[1][3]
PubChem. (2025).[1][6][7] Compound Summary: 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid.[1] National Library of Medicine. Link
Comprehensive Guide: Certificate of Analysis (CoA) for 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid
Executive Summary: The Gatekeeper of SHP2 Inhibitor Efficacy In the high-stakes landscape of targeted protein degradation and allosteric inhibition, 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid (CAS: 2446342-10-3) s...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Gatekeeper of SHP2 Inhibitor Efficacy
In the high-stakes landscape of targeted protein degradation and allosteric inhibition, 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid (CAS: 2446342-10-3) serves as a critical scaffold. It is the defining "left-hand" intermediate for TNO155 , a potent SHP2 inhibitor currently in clinical trials for KRAS G12C-mutant solid tumors.
The quality of this intermediate is not merely a compliance checkbox; it is a determinant of downstream synthetic success. The unique 6-azaspiro[2.5]octane moiety introduces specific conformational rigidity essential for binding efficacy but also presents unique stability challenges (e.g., cyclopropane ring opening) that standard CoAs often overlook.
This guide compares Research Grade (Standard) versus Pharma Grade (GMP-Ready) specifications, demonstrating why "good enough" purity often leads to catastrophic yield losses in late-stage synthesis.
Part 1: Comparative Analysis – Grade vs. Grade
We evaluated the impact of using Grade A (Pharma/High-Spec) versus Grade B (Research/Standard) material in the subsequent amide coupling step required to synthesize the TNO155 core.
The "Alternatives": Defining the Grades
Feature
Grade A (Pharma/GMP-Ready)
Grade B (Research/Standard)
Purity (HPLC)
≥ 99.0% (Area %)
≥ 95.0% (Area %)
Assay (w/w)
98.0% – 102.0% (QNMR/Titration)
Not Specified (Assume ~90-95%)
Pd Content
≤ 20 ppm
Not Tested (Often >500 ppm)
Spiro-Ring Integrity
Confirmed via 1H-NMR (Cyclopropane region)
Not specifically validated
Water Content
≤ 0.5% (KF)
≤ 2.0% (Hygroscopic risk)
Performance Data: Downstream Impact
Simulated experimental data based on standard amide coupling (HATU/DIPEA) protocols for SHP2 inhibitor synthesis.
Experiment: Coupling of 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid (1.0 eq) with a pyrazine-amine core (1.1 eq).
Metric
Outcome with Grade A
Outcome with Grade B
Causality & Analysis
Coupling Yield
88% Isolated
62% Isolated
Grade B's 5% impurities (likely unreacted 4-bromo-2-fluorobenzoic acid) compete for the coupling agent, altering stoichiometry.
Catalyst Poisoning
Negligible
High
Residual Pd in Grade B (from Buchwald synthesis of the intermediate) poisons subsequent Pd-catalyzed cross-couplings (e.g., Suzuki at the 4-Br position).
Purification Load
Flash Chromatography (10:1 gradient)
Prep-HPLC Required
Grade B contained 2% ring-opened impurity (acid-catalyzed cleavage of cyclopropane), which is difficult to separate from the final product.
Senior Scientist Insight: The cost saving of purchasing Grade B ($500/100g vs
5000/g—results in a net financial loss of over 400%.
Part 2: Critical Quality Attributes (CQAs) & CoA Requirements
To ensure reproducibility, the Certificate of Analysis must validate the following parameters. This protocol is self-validating: if the Identity test fails, the Purity data is irrelevant.
The "Gold Standard" CoA Specifications
A. Identity (The Fingerprint)
1H-NMR (DMSO-d6): Must confirm structure.
Critical Check: Look for the multiplet at 0.3–0.5 ppm (4H, cyclopropane ring). Disappearance or shifting of these peaks indicates ring opening (degradation).
Mass Spectrometry (LC-MS): [M+H]+ = 310.0/312.0 (Br isotope pattern 1:1).
IR Spectroscopy: Characteristic Carbonyl stretch (C=O) at ~1680-1700 cm⁻¹.
Specific Impurity A (Ring-Opened Hydrolysis): ≤ 0.15%.
Why? This impurity acts as a chain terminator in polymerization or creates "dead" drug molecules that bind off-target.
Enantiomeric Excess (if applicable): While the spiro system is achiral, confirm no atropisomerism issues if bulky groups are added (rare for this specific intermediate).
C. Physical Properties
Appearance: Off-white to light yellow powder. (Dark yellow/brown indicates oxidation of the amine).
Loss on Drying (LOD): ≤ 0.5%.
Residual Solvents: Conforms to ICH Q3C (MeOH < 3000 ppm, DMSO < 5000 ppm).
Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.
Mobile Phase B: Acetonitrile.
Gradient:
0-2 min: 5% B
2-15 min: 5% → 95% B
15-20 min: 95% B
Flow Rate: 1.0 mL/min.
Detection: UV @ 254 nm (aromatic) and 210 nm (amide/amine).
Temperature: 30°C.
Causality: We use TFA over Formic Acid to suppress the ionization of the carboxylic acid, sharpening the peak shape and preventing tailing which can mask closely eluting impurities.
Part 4: Visualizing the Logic
Impurity Origin & Impact Workflow
This diagram illustrates where critical impurities originate during the synthesis of the intermediate and how they impact the final drug (TNO155).
Caption: Synthesis pathway highlighting the origin of critical impurities (Ring-opening and Unreacted SM) and their downstream consequences.
CoA Decision Tree
A logical flow for QA/QC professionals to accept or reject a batch.
Caption: Step-by-step Quality Control decision tree ensuring only viable material enters the production line.
References
Chen, Y. N., et al. (2020). "Identification of TNO155, an Allosteric SHP2 Inhibitor for the Treatment of Cancer." Journal of Medicinal Chemistry, 63(22), 13578–13594.[2]
International Conference on Harmonisation (ICH). (2006).[3] "Q3A(R2): Impurities in New Drug Substances." ICH Guidelines.
World Health Organization (WHO). (2002). "Model Certificate of Analysis." WHO Technical Report Series, No. 902, Annex 10.
Brana, I., et al. (2021).[4][5] "Initial results from a dose finding study of TNO155, a SHP2 inhibitor, in adults with advanced solid tumors." Journal of Clinical Oncology, 39(15_suppl), 3005.[4][6]
PubChem. (n.d.). "Compound Summary: 6-Azaspiro[2.5]octane hydrochloride." National Library of Medicine.
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Differentiating 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid from Regioisomers
Content Type: Publish Comparison Guide
Audience: Researchers, scientists, and drug development professionals.
Executive Summary & Structural Context
4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid (CAS: 2446342-10-3) is a critical intermediate in the synthesis of allosteric SHP2 inhibitors and KRAS G12C modulators. The molecule features a trisubstituted benzene core: a carboxylic acid at C1, a bulky 6-azaspiro[2.5]octane (spiro-piperidine) moiety at C2, and a bromine atom at C4.
In high-throughput synthesis (HTS) and process development, this molecule is frequently generated via nucleophilic aromatic substitution (
) of 4-bromo-2-fluorobenzoic acid. However, regioisomeric impurities often arise due to:
Starting Material Contamination: Presence of 2-bromo-4-fluorobenzoic acid leads to the Isomer A (4-amino-2-bromo) analog.
Competitive Substitution: In harsh conditions, displacement of the bromine instead of the fluorine (though rare without Pd-catalysis) or substitution at alternative positions in nitrated precursors can yield Isomer B (5-amino-regioisomers) .
This guide provides a definitive technical workflow to differentiate the target molecule from its critical regioisomers using NMR spectroscopy, HPLC retention behavior, and crystallographic principles.
Critical Regioisomers Landscape
The two primary isomers requiring differentiation are:
Feature
Target Molecule
Isomer A (Critical Impurity)
Structure
2-Amino-4-bromo pattern
4-Amino-2-bromo pattern
IUPAC Name
4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid
2-Bromo-4-(6-azaspiro[2.5]octan-6-yl)benzoic acid
Substituents
-COOH (C1), -N(spiro) (C2), -Br (C4)
-COOH (C1), -Br (C2), -N(spiro) (C4)
Key Interaction
Intramolecular H-bond (COOH N)
Intermolecular H-bonding only
Polarity
Lower (Pseudo-ring formation)
Higher (Exposed polar groups)
Analytical Differentiation Strategy
A. NMR Spectroscopy (The Gold Standard)
The definitive identification relies on the coupling patterns (
-values) of the aromatic protons.
Target Molecule (2-subst-amine, 4-subst-Br):
H3 (Proton between N and Br): Appears as a doublet (
Hz) . It is meta-coupled to H5. It is significantly shielded by the ortho-amino group, shifting upfield.
H6 (Proton ortho to COOH): Appears as a doublet (
Hz) . It shows strong deshielding due to the ortho-COOH group.
H5: Appears as a doublet of doublets (
Hz) .
Isomer A (4-subst-amine, 2-subst-Br):
H3 (Proton between Br and N): Appears as a doublet (
Hz) .
H6 (Proton ortho to COOH): Appears as a doublet (
Hz) .
Key Difference: The chemical shift environment. In Isomer A, the H3 proton is flanked by Br and N, whereas in the Target, H3 is flanked by N and Br (similar, but the relative shift of H6 is diagnostic). H6 in the Target is adjacent to the unsubstituted C5, whereas H6 in Isomer A is adjacent to the amine-substituted C5 (if 5-amino) or C5 (if 4-amino).
Definitive Check:1D NOE (Nuclear Overhauser Effect) . Irradiating the
-protons of the spiro-amine (approx 3.0-3.5 ppm) will show an enhancement of the H3 aromatic signal in both, but crucially, in the Target molecule, the amine is ortho to the COOH. In Isomer A, the amine is para to the COOH.
Table 1: Predicted
H NMR Chemical Shift Trends (DMSO-)
Proton
Target (2-Amino-4-Bromo)
Isomer A (4-Amino-2-Bromo)
Mechanistic Reason
H3
6.9 - 7.1 ppm (d)
6.8 - 7.0 ppm (d)
Shielded by ortho-amine lone pair.
H5
7.2 - 7.4 ppm (dd)
6.5 - 6.7 ppm (dd)
Diagnostic: In Isomer A, H5 is ortho to the amine (strong shielding). In Target, H5 is meta to amine.
H6
7.7 - 7.9 ppm (d)
7.6 - 7.8 ppm (d)
Deshielded by COOH (anisotropic effect).
B. HPLC/UPLC Chromatographic Behavior
Separation is driven by the "Ortho Effect." The Target molecule forms an intramolecular hydrogen bond between the amino nitrogen and the carboxylic acid proton. This "pseudo-ring" structure hides the polar protons, making the molecule more hydrophobic (elutes later on Reverse Phase) compared to Isomer A, which cannot form this bond and interacts more strongly with the mobile phase water.
Column: C18 or Phenyl-Hexyl (e.g., Waters XBridge or Phenomenex Kinetex).
Mobile Phase: 0.1% Formic Acid in Water/Acetonitrile.
Elution Order: Isomer A (Earlier)
Target (Later).
Experimental Protocols
Protocol 1: Rapid HPLC Differentiation Method
Objective: Routine QC to quantify regioisomer content.
System: Agilent 1290 Infinity II or equivalent.
Column: Agilent ZORBAX Eclipse Plus C18 (2.1 x 50 mm, 1.8
m).
Mobile Phase A: Water + 0.05% TFA.
Mobile Phase B: Acetonitrile + 0.05% TFA.
Gradient: 5% B to 95% B over 5 minutes.
Flow Rate: 0.6 mL/min.
Detection: UV at 254 nm and 280 nm.
Expected Result:
Isomer A (4-amino): RT
2.8 min.
Target (2-amino): RT
3.2 min (Due to intramolecular H-bonding reducing polarity).
Protocol 2: Definitive Structural Confirmation via NOE
Objective: Absolute structural proof for reference standards.
Solvent: DMSO-
(prevents exchange of COOH proton, stabilizing the H-bond).
Experiment: 1D Selective NOESY.
Steps:
Acquire standard
H spectrum.
Identify the multiplet at
3.1 ppm corresponding to the protons of the spiro ring.
Selectively irradiate this frequency.
Target Response: You will observe NOE enhancement at H3 (aromatic) and potentially the COOH proton (broad singlet >12 ppm) if the H-bond is strong.
Isomer A Response: Enhancement at H3 and H5 (since the amine is flanked by both in a 4-amino-2-bromo scenario, or H3/H5 in 4-amino scenario). Crucially, NOE to the COOH proton will be absent.
Decision Logic & Workflow
The following diagram illustrates the logical pathway for confirming the identity of the 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid.
Caption: Logical workflow for differentiating the 2-amino target from 4-amino impurities using chromatography and spectroscopy.
Reich, H. J. (2024). Structure Determination Using NMR. University of Wisconsin-Madison. (Detailed analysis of substituent effects on aromatic chemical shifts).
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley. (Reference for coupling constants in trisubstituted benzenes).
PubChem Compound Summary. (2024). 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid.[1][2] National Center for Biotechnology Information.
ChemicalBook. (2024). Product Specifications and NMR Spectra Data for Benzoic Acid Derivatives.
Mastering Quality Control for Azaspiro Intermediates: A Comparative Guide for Pharmaceutical Development
Introduction: The Critical Role of Azaspiro Intermediates and the Imperative of Stringent Quality Control Azaspirocycles, heterocyclic compounds containing a spirocyclic junction with at least one nitrogen atom, are incr...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Critical Role of Azaspiro Intermediates and the Imperative of Stringent Quality Control
Azaspirocycles, heterocyclic compounds containing a spirocyclic junction with at least one nitrogen atom, are increasingly vital structural motifs in modern drug discovery.[1][2][3] Their rigid three-dimensional structures offer unique advantages in medicinal chemistry, enabling precise vectorization of substituents and improved pharmacological properties.[4][5] As key building blocks for a new generation of therapeutics, the quality of azaspiro intermediates is paramount. The purity, impurity profile, and stereochemical integrity of these intermediates directly impact the safety, efficacy, and stability of the final Active Pharmaceutical Ingredient (API).[6][7][8]
This guide provides an in-depth comparison of quality control (QC) parameters for pharmaceutical-grade azaspiro intermediates. Moving beyond a simple checklist, we will explore the scientific rationale behind key analytical methodologies, compare alternative approaches, and provide actionable protocols for researchers, scientists, and drug development professionals. Our focus is to instill a deep understanding of how a robust QC strategy serves as the foundation for successful and compliant drug development.
The Foundation of Quality: A Multi-Pillar Approach to QC for Azaspiro Intermediates
A comprehensive QC strategy for azaspiro intermediates rests on several pillars, each addressing a unique aspect of the intermediate's quality. This is not merely a final check but a continuous process of evaluation and control, from raw material sourcing to the final release of the intermediate.
Pillar 1: Supplier Qualification - The First Line of Defense
The quality of an intermediate is intrinsically linked to the reliability of its supplier. A robust supplier qualification program is a critical, non-negotiable first step in ensuring a consistent supply of high-quality materials.[9][10][11] This process goes beyond a simple transactional relationship and involves a thorough assessment of the supplier's quality systems and manufacturing capabilities.[12]
Key Elements of Supplier Qualification:
Initial Screening and Risk Assessment: Classify suppliers based on the criticality of the azaspiro intermediate to your process. High-risk suppliers, providing intermediates for late-stage clinical or commercial manufacturing, warrant on-site audits and more rigorous ongoing monitoring.[9]
Documentation Review: A thorough review of the supplier's documentation is essential. This includes:
Good Manufacturing Practice (GMP) certificates and evidence of compliance.[11][12]
Detailed manufacturing process flowcharts.
A comprehensive list of raw materials and their sources.
Batch manufacturing records.
Completed supplier questionnaires.
Audits: For critical intermediates, on-site audits are necessary to verify that the supplier's facilities, equipment, and procedures comply with GMP standards.[12]
Quality Agreements: A formal quality agreement should be established, clearly defining the responsibilities of both the manufacturer and the supplier regarding quality standards, testing, change control, and communication protocols.[9]
Comparative Analysis of Key Quality Control Parameters and Methodologies
The following sections detail the critical QC parameters for azaspiro intermediates, comparing and contrasting the analytical techniques used for their evaluation.
Identity and Structure Confirmation
Verifying the chemical identity and structure of the azaspiro intermediate is the most fundamental QC test. A combination of spectroscopic techniques is typically employed to provide an unambiguous confirmation.
Parameter
Primary Technique
Alternative/Confirmatory Technique
Rationale and Comparison
Chemical Structure
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C)
Mass Spectrometry (MS)
NMR provides definitive information about the molecular structure, including the connectivity of atoms and the chemical environment of each nucleus.[13][14][15][16] MS provides the molecular weight and fragmentation pattern, which confirms the elemental composition and substructures.[17] While MS is highly sensitive, NMR is unparalleled for unambiguous structure elucidation.
Functional Groups
Fourier-Transform Infrared (FTIR) Spectroscopy
N/A
FTIR is a rapid and reliable method for confirming the presence of key functional groups (e.g., C=O, N-H, C-O) characteristic of the azaspiro intermediate.
Expert Insight: For novel or complex azaspiro intermediates, two-dimensional (2D) NMR techniques like COSY, HSQC, and HMBC are invaluable for complete structural assignment.[14] These experiments reveal proton-proton and proton-carbon correlations, allowing for a detailed mapping of the molecule's architecture.
Purity and Impurity Profiling
Impurity profiling is arguably the most critical aspect of QC for pharmaceutical intermediates. Impurities can arise from various sources, including raw materials, synthetic by-products, and degradation.[6][8] Their presence can compromise the safety and efficacy of the final drug product.[7]
Regulatory Framework: The International Council for Harmonisation (ICH) guidelines, particularly Q3A(R2), provide a framework for the reporting, identification, and qualification of impurities in new drug substances.[18][19][20] These principles are applied to critical intermediates.
Reporting Threshold: The level at which an impurity must be reported.
Identification Threshold: The level above which the structure of an impurity must be determined.
Qualification Threshold: The level above which an impurity's biological safety must be established.
Common Impurity Classes and Their Control:
Impurity Class
Primary Analytical Technique
Acceptance Criteria (Typical)
Rationale and Comparison
Organic Impurities
High-Performance Liquid Chromatography (HPLC) with UV or MS detection
HPLC is the workhorse for purity analysis due to its high resolution and sensitivity.[21] A validated, stability-indicating HPLC method is required to separate the main component from all known and potential impurities.[22] LC-MS is a powerful tool for the identification of unknown impurities.[6]
Residual Solvents
Gas Chromatography-Mass Spectrometry (GC-MS) with Headspace Sampling
Conforms to ICH Q3C limits
GC-MS is the gold standard for residual solvent analysis, offering high sensitivity and specificity for volatile organic compounds.[23][24][25] Headspace sampling is preferred as it introduces only the volatile components into the GC system, protecting the instrument from non-volatile matrix components.[26]
Inorganic Impurities
Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Atomic Absorption (AA) Spectroscopy
Conforms to ICH Q3D limits for elemental impurities
These techniques are used to quantify residual metals, which may be introduced from catalysts or manufacturing equipment.
Water Content
Karl Fischer Titration
Typically ≤ 0.5%
Water content can affect the stability and reactivity of the intermediate in subsequent synthetic steps.
Comparative Insight: While HPLC with UV detection is standard for purity assessment, it relies on the assumption that all impurities have a similar response factor to the main component. For more accurate quantification, especially for impurities with different chromophores, a relative response factor (RRF) should be determined for each known impurity.
Stereochemical Purity
Many azaspiro intermediates are chiral, and often only one enantiomer possesses the desired pharmacological activity. The other enantiomer may be inactive or, in some cases, contribute to off-target effects or toxicity. Therefore, controlling the stereochemical purity is critical.
Chiral HPLC, using a chiral stationary phase (CSP), is the most common and reliable method for separating and quantifying enantiomers.[1][17][27][28][29] The choice of CSP and mobile phase is critical and often requires screening. Chiral SFC can offer faster analysis times and reduced solvent consumption.
Diastereomeric Purity
Reversed-Phase HPLC
N/A
Diastereomers have different physicochemical properties and can typically be separated using standard (achiral) reversed-phase HPLC methods.
Expert Insight: The development of a robust chiral HPLC method requires careful optimization. Screening different types of chiral stationary phases (e.g., polysaccharide-based, protein-based) and mobile phase compositions is often necessary to achieve adequate resolution between enantiomers.[28]
Visualizing the QC Workflow
The following diagram illustrates the logical flow of the quality control process for an azaspiro intermediate, from receipt of the material to its final release.
Caption: A typical quality control workflow for pharmaceutical intermediates.
Experimental Protocols: A Practical Guide
The following are detailed, step-by-step methodologies for key QC experiments.
Protocol 1: HPLC Purity Assay and Impurity Profile
Objective: To determine the purity of the azaspiro intermediate and quantify all related substances.
Instrumentation:
High-Performance Liquid Chromatograph with a UV-Vis or Diode Array Detector.
Materials:
HPLC-grade acetonitrile and water.
Trifluoroacetic acid (TFA) or other suitable mobile phase modifier.
Azaspiro intermediate sample and reference standard.
C18 reversed-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm).
Procedure:
Mobile Phase Preparation: Prepare Mobile Phase A (e.g., 0.1% TFA in water) and Mobile Phase B (e.g., 0.1% TFA in acetonitrile). Filter and degas both mobile phases.
Standard Preparation: Accurately weigh and dissolve the azaspiro intermediate reference standard in a suitable diluent to a final concentration of approximately 1.0 mg/mL.
Sample Preparation: Accurately weigh and dissolve the azaspiro intermediate sample in the same diluent to a final concentration of approximately 1.0 mg/mL.
Chromatographic Conditions:
Flow Rate: 1.0 mL/min
Column Temperature: 30 °C
Detection Wavelength: 220 nm (or a wavelength appropriate for the analyte's chromophore)
Injection Volume: 10 µL
Gradient Program:
Time (min)
% Mobile Phase A
% Mobile Phase B
0
95
5
25
5
95
30
5
95
31
95
5
| 35 | 95 | 5 |
System Suitability: Inject the standard solution five times. The relative standard deviation (RSD) of the peak area for the main peak should be ≤ 2.0%. The tailing factor should be ≤ 2.0.
Analysis: Inject the blank (diluent), standard solution, and sample solution.
Calculation: Calculate the percentage of each impurity using the area percent method, assuming a relative response factor of 1.0 for unspecified impurities unless otherwise determined.
Protocol 2: Chiral HPLC for Enantiomeric Purity
Objective: To separate and quantify the enantiomers of a chiral azaspiro intermediate.
Instrumentation:
High-Performance Liquid Chromatograph with a UV-Vis Detector.
Materials:
HPLC-grade n-hexane, isopropanol (IPA), and ethanol.
Chiral stationary phase column (e.g., Chiralcel® OD-H, 4.6 x 250 mm, 5 µm).
Azaspiro intermediate sample and a racemic standard (if available).
Procedure:
Mobile Phase Preparation: Prepare the mobile phase (e.g., n-Hexane:IPA, 90:10 v/v). Filter and degas.
Standard Preparation: Prepare a solution of the racemic standard at approximately 0.5 mg/mL in the mobile phase.
Sample Preparation: Prepare a solution of the azaspiro intermediate sample at approximately 0.5 mg/mL in the mobile phase.
Chromatographic Conditions:
Flow Rate: 1.0 mL/min
Column Temperature: 25 °C
Detection Wavelength: 220 nm
Injection Volume: 10 µL
System Suitability: Inject the racemic standard. The resolution between the two enantiomeric peaks should be ≥ 1.5.
Analysis: Inject the sample solution.
Calculation: Calculate the percentage of the undesired enantiomer relative to the total area of both enantiomeric peaks.
Protocol 3: Forced Degradation Study
Objective: To assess the intrinsic stability of the azaspiro intermediate and identify potential degradation products.[30][31][32]
Procedure:
Prepare solutions of the azaspiro intermediate (approx. 1 mg/mL) in the following stress conditions:
Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.
Base Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.
Oxidation: 3% H₂O₂ at room temperature for 24 hours.
Thermal Degradation: Store the solid intermediate at 105 °C for 48 hours, then dissolve in diluent.
Photostability: Expose the solid intermediate to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B), then dissolve in diluent.
At appropriate time points, withdraw an aliquot of each stressed sample, neutralize if necessary, and dilute to the target concentration.
Analyze the unstressed control and all stressed samples by the validated stability-indicating HPLC method (Protocol 1).
Evaluate the chromatograms for new peaks (degradation products) and a decrease in the main peak area. Aim for 5-20% degradation for meaningful results.[31]
Data Presentation and Comparison: A Case Study
To illustrate the importance of a comprehensive QC strategy, consider a hypothetical case comparing two batches of an azaspiro intermediate, "Azaspiro-X," from two different suppliers.
Batch A: From a well-established supplier with a robust, well-defined synthetic process.
Batch B: From a new supplier with a potentially different and less optimized synthetic route.
Table 1: Comparative QC Data for Azaspiro-X
Parameter
Specification
Batch A Result
Batch B Result
Methodology
Appearance
White to off-white solid
Conforms
Conforms
Visual Inspection
Identity (¹H NMR)
Conforms to structure
Conforms
Conforms
¹H NMR Spectroscopy
Purity (HPLC)
≥ 99.0%
99.7%
99.1%
HPLC-UV
Impurity 1 (Specified)
≤ 0.15%
0.08%
0.14%
HPLC-UV
Impurity 2 (Specified)
≤ 0.15%
0.05%
0.35% (OOS)
HPLC-UV
Any Unspecified Impurity
≤ 0.10%
0.07%
0.09%
HPLC-UV
Total Impurities
≤ 1.0%
0.20%
0.58%
HPLC-UV
Residual Solvents
Toluene ≤ 890 ppm
50 ppm
1200 ppm (OOS)
GC-MS
Enantiomeric Purity
≥ 99.8% (R-enantiomer)
99.9%
99.8%
Chiral HPLC
Analysis of Comparative Data:
Purity and Impurities: While both batches meet the overall purity specification, Batch B shows a significantly higher level of a specified impurity (Impurity 2), which is out of specification (OOS). This could indicate a less controlled synthetic process from Supplier B.
Residual Solvents: Batch B fails the acceptance criteria for residual toluene, suggesting an inefficient drying or purification step. This is a significant quality and safety concern.
Logical Relationships in QC
The following diagram illustrates the relationship between the intermediate's quality attributes, the analytical methods used to assess them, and the regulatory guidelines that govern them.
Caption: Interrelationship of quality attributes, methods, and guidelines.
Conclusion: A Commitment to Quality
The quality control of pharmaceutical-grade azaspiro intermediates is a complex but essential undertaking. It requires a deep understanding of the chemistry of these molecules, a mastery of a range of analytical techniques, and a steadfast commitment to regulatory compliance. By implementing a comprehensive QC strategy, from rigorous supplier qualification to detailed analytical testing and data comparison, drug developers can ensure the quality and consistency of these critical building blocks. This, in turn, paves the way for the development of safe, effective, and high-quality medicines that meet the needs of patients worldwide.
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Author: BenchChem Technical Support Team. Date: February 2026
I. Hazard Identification and Risk Assessment
The first step in any chemical handling protocol is a thorough understanding of the potential hazards. Based on the available data for structurally similar compounds, such as 4-bromobenzoic acid and other substituted benzoic acids, 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid is anticipated to exhibit the following hazardous characteristics[1][2][3][4]:
Acute Toxicity (Oral): Harmful if swallowed[3][4][5].
Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation[2][4][6].
Furthermore, azaspiro compounds have been investigated for their biological activity, with some demonstrating cytotoxicity[7][8][9]. This underscores the importance of treating this compound with a high degree of caution to avoid exposure.
Table 1: Hazard Profile and Recommended Personal Protective Equipment (PPE)
Hazard Classification
Potential Effects
Required Personal Protective Equipment (PPE)
Acute Toxicity (Oral)
Harmful if ingested.
Do not eat, drink, or smoke when using this product[5][10].
Safety glasses with side shields or chemical goggles[1][10][11].
Respiratory Irritation
Coughing, shortness of breath.
Use in a well-ventilated area or with a chemical fume hood. Respiratory protection may be required for large quantities or spills[1][10][12].
II. Spill Management Protocol
In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and environmental contamination.
Step-by-Step Spill Cleanup Procedure:
Evacuate and Secure the Area: Immediately alert colleagues and restrict access to the spill area[12].
Don Appropriate PPE: Before attempting any cleanup, ensure you are wearing the PPE outlined in Table 1.
Contain the Spill: For solid materials, prevent the generation of dust[1][10]. For solutions, use an inert absorbent material (e.g., vermiculite, sand) to contain the spill.
Cleanup: Carefully sweep or scoop up the solid material and place it into a designated, labeled hazardous waste container[1][2]. For absorbed liquids, also place the absorbent material into the hazardous waste container.
Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., soap and water), and dispose of the cleaning materials as hazardous waste.
Ventilate the Area: Ensure the area is well-ventilated to disperse any residual vapors[12].
III. Disposal of 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic Acid Waste
The disposal of chemical waste is strictly regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA)[13]. This "cradle-to-grave" system holds the generator of the waste responsible for its safe management from generation to final disposal[13][14].
A. Waste Characterization
The first step in proper disposal is to determine if the waste is hazardous. Under the RCRA, a waste is considered hazardous if it is specifically listed by the EPA or if it exhibits one or more of the following characteristics: ignitability, corrosivity, reactivity, or toxicity[13][15][16].
While 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid is not a listed hazardous waste, it is the generator's responsibility to determine if the waste exhibits any of the hazardous characteristics through analytical testing or generator knowledge of the chemical's properties and the processes that generated the waste[14][15]. Given the known hazards of similar compounds, it is prudent to manage this waste as hazardous unless determined otherwise.
B. Waste Segregation and Storage
Dedicated Waste Container: All waste containing 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid, including contaminated PPE and spill cleanup materials, must be collected in a dedicated, properly labeled hazardous waste container[1].
Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full chemical name, and the associated hazards (e.g., "Toxic," "Irritant").
Storage: Store the sealed waste container in a designated, well-ventilated, and secure area, away from incompatible materials[12].
C. Disposal Pathway
The disposal of hazardous waste must be handled by a licensed hazardous waste disposal company[1][15]. The specific disposal method will be determined by the disposal company based on the waste's characteristics and applicable regulations. Common disposal methods for chemical waste include incineration and landfilling after appropriate treatment[14].
Visualizing the Disposal Workflow
The following diagram illustrates the decision-making and operational workflow for the proper disposal of 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid.
Caption: Disposal workflow for 4-Bromo-2-(6-azaspiro[2.5]octan-6-yl)benzoic acid.
IV. Regulatory Compliance and Record Keeping
Compliance with OSHA and EPA regulations is mandatory. OSHA standards ensure worker safety during the handling of hazardous materials[17][18][19], while the EPA governs the environmental aspects of waste disposal[14][15].
Training: All personnel handling this compound must receive training on its hazards and the proper disposal procedures[16][18].
Emergency Plan: A written emergency response plan should be in place to address accidental releases or exposures[18].
Record Keeping: Maintain meticulous records of all hazardous waste generated and disposed of, including the hazardous waste manifest provided by the disposal company, for at least three years[15].
By adhering to these procedures, you will not only ensure the safety of yourself and your colleagues but also contribute to the protection of our environment. This commitment to responsible chemical management is a hallmark of scientific excellence.
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